4α-Methyl-cholest-5-en-3β-ol

• CAS: 15073-00-4

Core Science & Biosynthesis

The Mechanistic Role of 4α-Methyl-cholest-5-en-3β-ol in Sterol Biosynthesis Disorders: A Technical Guide to Pathophysiology and Experimental Workflows

Executive Summary

The post-squalene cholesterol biosynthesis pathway is a highly regulated sequence of enzymatic reactions critical for maintaining cellular membrane integrity and signaling. Disruptions in the sterol C4-demethylation complex—specifically involving the enzymes Sterol-C4-methyl oxidase (SC4MOL/MSMO1) and NAD(P)H steroid dehydrogenase-like (NSDHL)—lead to the toxic intracellular accumulation of intermediate methylsterols, notably 4α-methyl-cholest-5-en-3β-ol .

This technical whitepaper explores the exact mechanisms by which 4α-methyl-cholest-5-en-3β-ol drives the pathophysiology of severe sterol disorders (such as SC4MOL deficiency, CHILD syndrome, and CK syndrome). Designed for researchers and drug development professionals, this guide synthesizes the biochemical etiology, downstream signaling consequences, and validated experimental protocols required to study these rare metabolic defects.

Biochemical Context: The Sterol C4-Demethylation Complex

During the conversion of lanosterol to cholesterol (via the Kandutsch-Russell or Bloch pathways), two methyl groups at the C4 position must be removed. This is achieved by a membrane-bound enzymatic complex in the endoplasmic reticulum:

• SC4MOL (MSMO1): Catalyzes the sequential oxidation of the 4α-methyl group to a carboxylic acid.

• NSDHL: Catalyzes the oxidative decarboxylation of the 4α-carboxylate, reducing the 3β-hydroxyl to a 3-ketone.

• HSD17B7: Reduces the 3-ketone back to a 3β-hydroxyl.

Mutations in SC4MOL or NSDHL block this cycle. Because the cycle must occur twice to remove both C4 methyl groups, enzymatic blockade leads to the massive accumulation of 4,4-dimethylsterols and 4α-monomethylsterols, specifically 4α-methyl-cholest-5-en-3β-ol [1].

Fig 1: C4-demethylation pathway highlighting 4α-methyl-cholest-5-en-3β-ol accumulation.

Core Mechanisms of Action in Pathogenesis

The accumulation of 4α-methyl-cholest-5-en-3β-ol is not merely a marker of cholesterol deficiency; it is an active, toxic driver of disease through two primary mechanisms:

Disruption of Lipid Raft Architecture and EGFR Trafficking

Unlike cholesterol, which has a smooth α-face that packs tightly with the saturated acyl chains of sphingolipids, the protruding 4α-methyl group of 4α-methyl-cholest-5-en-3β-ol sterically hinders tight van der Waals interactions. This alters the biophysical properties of membrane microdomains (lipid rafts).

Consequently, the endosomal sorting of the Epidermal Growth Factor Receptor (EGFR) is severely impaired. In SC4MOL/NSDHL-deficient cells, internalized EGFR fails to associate with RAB11-positive recycling endosomes. Instead, it is rapidly shunted to RAB7/LAMP1-positive late endosomes and lysosomes for premature degradation. This results in diminished downstream ERK phosphorylation and paradoxical cell cycle activation, driving the psoriasiform dermatitis and microcephaly seen in patients [2].

LXRα Activation and Paradoxical Cholesterol Efflux

4α-methyl-cholest-5-en-3β-ol acts as an endogenous meiosis-activating sterol (MAS). These MAS-like metabolites are potent endogenous ligands for the Liver X Receptor alpha (LXRα). Aberrant accumulation of these sterols hyperactivates LXRα, which subsequently upregulates the transcription of ATP-binding cassette (ABC) transporters ABCA1 and ABCG1. This triggers massive cellular cholesterol efflux, exacerbating the intracellular cholesterol deficit and further compromising cell growth and viability [3].

Fig 2: Dual-pathway toxicity of 4α-methyl-cholest-5-en-3β-ol via raft disruption and LXRα.

Quantitative Data: Metabolomic Profiling

To accurately diagnose and study these disorders, absolute quantification of sterol intermediates is required. The table below summarizes typical GC-MS/MS findings in patient-derived fibroblasts cultured in lipid-depleted media [4].

Sterol Metabolite	Wild-Type (µg/mg protein)	SC4MOL Deficient	NSDHL Deficient (CKS)	Pathophysiological Impact
Cholesterol	24.5 ± 2.1	14.2 ± 1.8	17.5 ± 2.0	Compromised membrane fluidity and barrier function.
4α-methyl-cholest-5-en-3β-ol	< 0.1	5.2 ± 0.6	8.4 ± 1.1	LXRα hyperactivation; EGFR endosomal misrouting.
4,4-dimethylsterols	< 0.1	4.1 ± 0.5	< 0.5	Upstream accumulation specific to SC4MOL block.

Experimental Protocols: Validating Methylsterol Mechanisms

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems designed to isolate the specific effects of 4α-methyl-cholest-5-en-3β-ol.

Protocol A: Tracking EGFR Endosomal Trafficking via Immunofluorescence

Purpose: To visualize the aberrant shuttling of EGFR away from recycling endosomes (RAB11) to degradative compartments (RAB7) in mutant cells.

• Sterol Depletion (Causality Check): Culture SC4MOL-deficient and WT fibroblasts in medium supplemented with 5% Lipoprotein-Deficient Serum (LPDS) for 48 hours.

  • Rationale: LPDS removes exogenous cholesterol, forcing the cells to rely entirely on de novo biosynthesis, thereby maximizing the endogenous accumulation of 4α-methyl-cholest-5-en-3β-ol.

• Rescue Control (Self-Validation): Treat a subset of mutant cells with 5 µM Ketoconazole.

  • Rationale: Ketoconazole inhibits CYP51A1 (upstream of SC4MOL). This prevents the synthesis of 4α-methylsterols, rescuing the EGFR trafficking defect and proving the phenotype is driven by the intermediate, not just cholesterol deficiency.

• Pulse-Chase EGF Stimulation: Starve cells of serum for 12 hours, then stimulate with 100 ng/mL fluorescently labeled EGF (e.g., Alexa Fluor 488-EGF) for 15, 30, and 60 minutes.

• Fixation & Staining: Fix cells in 4% paraformaldehyde. Permeabilize with 0.1% Triton X-100. Incubate with primary antibodies against RAB11 (recycling) and RAB7 (late endosomes).

• Confocal Analysis: Quantify the Pearson's correlation coefficient for EGF/RAB11 vs. EGF/RAB7 colocalization. Mutant cells will show a statistically significant shift toward RAB7 at 30 minutes.

Protocol B: GC-MS/MS Quantification of 4α-Methyl-cholest-5-en-3β-ol

Purpose: Absolute quantification of accumulated methylsterols to validate the biochemical block.

• Lipid Extraction: Harvest cells and extract total lipids using the Folch method (Chloroform:Methanol 2:1).

  • Validation Step: Spike the lysis buffer with 1 µg of D7-Cholesterol as an internal standard prior to extraction to correct for variable extraction efficiencies.

• Saponification: Resuspend the lipid extract in 1M KOH in 90% ethanol and heat at 80°C for 1 hour.

  • Rationale: Sterols are often stored as steryl esters in lipid droplets. Saponification hydrolyzes these esters, ensuring the quantification of total cellular sterols rather than just the free fraction.

• Derivatization (TMS): Extract the unsaponifiable fraction with hexane, evaporate under nitrogen, and derivatize using BSTFA + 1% TMCS at 60°C for 30 minutes.

  • Rationale: 4α-methyl-cholest-5-en-3β-ol contains a polar 3β-hydroxyl group that causes severe peak tailing and poor volatility in gas chromatography. Trimethylsilyl (TMS) derivatization replaces the active hydrogen with a non-polar TMS group, drastically improving chromatographic resolution.

• GC-MS/MS Analysis: Inject 1 µL into the GC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode, identifying 4α-methyl-cholest-5-en-3β-ol by its specific retention time and fragmentation pattern relative to the D7-Cholesterol standard.

References

• He, M., Smith, L. D., Chang, R., Li, X., & Vockley, J. "The role of sterol-C4-methyl oxidase in epidermal biology." Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids (2014). URL:[Link]

• Sukhanova, A., Gorin, A., Serebriiskii, I. G., Gabitova, L., Zheng, H., Restifo, D., ... & Astsaturov, I. "Targeting C4-demethylating genes in the cholesterol pathway sensitizes cancer cells to EGF receptor inhibitors via increased EGF receptor degradation." Cancer Discovery (2013). URL:[Link]

• Gabitova, L., Restifo, D., Gorin, A., Manocha, K., Handorf, E., Yang, D. H., ... & Astsaturov, I. "Endogenous Sterol Metabolites Regulate Growth of EGFR/KRAS-Dependent Tumors via LXR." Cell Reports (2015). URL:[Link]

• McLarren, K. W., Severson, T. M., du Souich, C., Stockton, D. W., Kratz, L. E., Cunningham, D., ... & Boerkoel, C. F. "Hypomorphic Temperature-Sensitive Alleles of NSDHL Cause CK Syndrome." The American Journal of Human Genetics (2010). URL:[Link]

Sources

• 1. The role of sterol-C4-methyl oxidase in epidermal biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting C4-demethylating genes in the cholesterol pathway sensitizes cancer cells to EGFR inhibitors via increased EGFR degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Endogenous sterol metabolites regulate growth of EGFR/KRAS-dependent tumors via LXR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hypomorphic Temperature-Sensitive Alleles of NSDHL Cause CK Syndrome - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling SC4MOL Deficiency: The Pathobiology and Clinical Management of 4α-Methylsterol Accumulation

Executive Summary

Sterol-C4-methyl oxidase (SC4MOL), also known as methylsterol monooxygenase 1 (MSMO1), is a pivotal enzyme within the post-squalene cholesterol biosynthesis pathway. It is responsible for catalyzing the first step in the demethylation of 4,4'-dimethylsterols and 4α-monomethylsterols. Biallelic loss-of-function mutations in the MSMO1 gene result in SC4MOL deficiency, an ultra-rare autosomal recessive disorder characterized clinically by microcephaly, congenital cataracts, and severe psoriasiform dermatitis (MCCPD).

The biochemical hallmark of this disease is the massive accumulation of 4α-methyl-cholest-5-en-3β-ol and related methylsterols. This technical guide explores the mechanistic consequences of methylsterol toxicity, details the self-validating analytical protocols required for diagnosis, and outlines the rationale behind targeted dual-therapy interventions.

Pathophysiological Mechanisms of Methylsterol Toxicity

The accumulation of 4α-methyl-cholest-5-en-3β-ol is not merely an inert biomarker of an enzymatic blockade; these metabolites act as bioactive meiosis-activating sterols (MASs) that aggressively destabilize cellular lipid rafts.

Disruption of EGFR Signaling and Vesicular Trafficking

In healthy epidermal biology, the Epidermal Growth Factor Receptor (EGFR) is internalized upon ligand binding and associates with RAB11-positive endosomes, which orchestrate its recycling back to the plasma membrane. According to foundational cellular studies , the pathological accumulation of 4α-methylsterols alters membrane dynamics, sterically hindering the association of internalized EGFR with RAB11.

Consequently, EGFR is aberrantly rerouted to RAB7-positive endosomes. This disrupted vesicular trafficking prevents normal receptor degradation and recycling, leading to sustained downstream signaling. This uncoupled signaling cascade forces the cell cycle into hyperactivation, driving the epidermal hyperproliferation observed in the severe psoriasiform dermatitis characteristic of the disorder.

Disruption of EGFR vesicular trafficking by 4α-methylsterol accumulation.

The Enzymatic Blockade

The failure of the sterol demethylation complex directly impacts the negative feedback loop of cholesterol synthesis. Because the terminal product (cholesterol) is deficient, HMG-CoA reductase remains highly active, continually feeding precursors into the blocked pathway and exacerbating the accumulation of 4α-methyl-cholest-5-en-3β-ol.

Enzymatic block in SC4MOL deficiency leading to 4α-methylsterol accumulation.

Diagnostic Workflows and Analytical Methodologies

Standard lipid panels are insufficient for detecting SC4MOL deficiency, as total cholesterol levels often appear normal or only slightly reduced . Diagnosis requires targeted quantitative sterol profiling to detect the specific elevation of 4α-methylsterols.

Quantitative Data Summary

The following table summarizes the expected sterol profile shifts in an SC4MOL-deficient patient compared to a healthy control.

Sterol Metabolite	Healthy Control Plasma (mg/dL)	SC4MOL Patient Plasma (mg/dL)	Pathological Consequence
Total Cholesterol	120.0 - 200.0	80.0 - 150.0 (Normal/Low)	Impaired membrane fluidity and myelin formation
4,4'-Dimethylsterols	< 0.1	1.5 - 5.0	Precursor bottleneck
4α-Methylsterols	< 0.1	2.0 - 8.0	Cell cycle hyperactivation & EGFR disruption

Step-by-Step GC-MS Methodology for Sterol Profiling

To ensure rigorous, self-validating absolute quantification of 4α-methyl-cholest-5-en-3β-ol, the following Gas Chromatography-Mass Spectrometry (GC-MS) protocol must be executed:

• Sample Preparation & Internal Standard Addition: Aliquot 100 µL of patient plasma. Spike the sample with 10 µg of epicoprostanol. Causality: Epicoprostanol is a non-endogenous sterol. Its inclusion prior to any chemical manipulation acts as an internal standard to normalize extraction efficiency and instrument response variations, ensuring the protocol is self-validating.

• Alkaline Saponification: Add 1 mL of 1M ethanolic KOH and incubate at 60°C for 1 hour. Causality: Methylsterols often circulate esterified to fatty acids. Saponification hydrolyzes these ester bonds, liberating the free sterols and ensuring that the subsequent quantification reflects the total methylsterol pool rather than just the unesterified fraction.

• Liquid-Liquid Extraction: Add 2 mL of hexane and 1 mL of distilled water. Vortex vigorously for 2 minutes and centrifuge at 3000 x g for 5 minutes. Extract the upper organic (hexane) layer containing the non-saponifiable lipids.

• Derivatization: Evaporate the hexane extract to dryness under a gentle stream of nitrogen. Add 50 µL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) containing 1% TMCS and incubate at 60°C for 30 minutes. Causality: Sterols possess polar hydroxyl groups (-OH) that cause peak tailing and thermal instability during GC. BSTFA converts these functional groups into trimethylsilyl (TMS) ethers, dramatically improving volatility, thermal stability, and peak resolution.

• GC-MS Acquisition: Inject 1 µL into a GC-MS equipped with a DB-5MS capillary column. Operate the mass spectrometer in Electron Impact (EI) mode. Monitor specific mass-to-charge (m/z) ratios indicative of the fragmentation patterns of 4α-methyl-cholest-5-en-3β-ol TMS derivatives.

Therapeutic Strategies: The Rationale for Dual Therapy

The clinical management of SC4MOL deficiency relies on a precise understanding of pathway kinetics. Treatment requires a dual-pronged approach: suppressing the production of toxic methylsterols while simultaneously replenishing the deficient end-product .

• Upstream Inhibition (Statins): Oral and topical statins (e.g., simvastatin) are administered to competitively inhibit HMG-CoA reductase, the rate-limiting enzyme at the beginning of the mevalonate pathway. Causality: By choking off the supply of early precursors, statins prevent the downstream accumulation of 4α-methyl-cholest-5-en-3β-ol at the SC4MOL blockade.

• End-Product Replenishment (Cholesterol): Dietary and topical cholesterol is administered concurrently. Causality: Exogenous cholesterol not only corrects the structural deficiency in cellular membranes but also acts synergistically with statins to suppress endogenous cholesterol synthesis via SREBP-mediated negative feedback.

Diagnostic and therapeutic workflow for SC4MOL deficiency.

Conclusion

SC4MOL deficiency represents a profound example of how intermediate metabolite accumulation—specifically 4α-methyl-cholest-5-en-3β-ol—can exert severe cytotoxic effects independent of the primary end-product deficiency. By utilizing rigorous GC-MS methodologies to identify the biochemical block, clinicians and researchers can deploy targeted statin-cholesterol clamp therapies to bypass the genetic defect, restore normal vesicular trafficking, and dramatically improve patient outcomes.

References

• Clinical characterization of a new individual with mild SC4MOL deficiency: diagnostic and therapeutic implications. OAE Publishing.[Link]

• The role of sterol-C4-methyl oxidase in epidermal biology. Biochimica et Biophysica Acta (BBA) / PMC - NIH.[Link]

• New Homozygous Missense MSMO1 Mutation in Two Siblings with SC4MOL Deficiency Presenting with Psoriasiform Dermatitis. Cytogenetic and Genome Research / PubMed.[Link]

Structural Properties and Molecular Weight of 4α-Methyl-cholest-5-en-3β-ol: A Technical Guide

Executive Summary

In the landscape of lipid-based drug delivery and pharmaceutical manufacturing, the purity of excipients is paramount. 4α-Methyl-cholest-5-en-3β-ol (commonly known as 4α-methylcholesterol or Methostenol) is a critical C28 sterol intermediate. While it naturally occurs in trace amounts during cellular cholesterol biosynthesis, its presence in pharmaceutical-grade cholesterol—often designated by the European Pharmacopoeia (EP) as a related sterol or "Impurity D"—can significantly impact the thermodynamic stability and immunogenic profile of lipid nanoparticles (LNPs). This whitepaper provides an in-depth mechanistic analysis of its structural properties, biosynthetic origins, and the self-validating analytical protocols required for its quantification.

Structural and Physicochemical Properties

4α-Methyl-cholest-5-en-3β-ol is a structural homolog of cholesterol, differing only by the presence of a single methyl group at the 4α-equatorial position on the A-ring of the sterane core. This minor steric bulk alters the molecule's packing density within phospholipid bilayers, slightly reducing membrane fluidity compared to pure cholesterol.

The quantitative physical properties of the molecule are summarized below ([1]):

Property	Value
Chemical Name	4α-methyl-cholest-5-en-3β-ol
Common Synonyms	4α-methylcholesterol, Methostenol, EP Impurity D
CAS Registry Number	15073-00-4
Molecular Formula	C28H48O
Molecular Weight	400.68 g/mol
Monoisotopic Mass	400.3705 Da
Relative Retention Time (GC)	~1.23 (relative to cholesterol)

Biosynthetic Origin: The Kandutsch-Russell Pathway

To understand how 4α-methyl-cholest-5-en-3β-ol contaminates biological cholesterol sources (such as lanolin or bovine derivatives), one must examine the causality within the post-squalene cholesterol biosynthesis network.

In the Kandutsch-Russell pathway , the reduction of the C24 double bond occurs early, converting lanosterol to 24,25-dihydrolanosterol ([2]). Under optimal physiological conditions, the C4-demethylation complex—comprising Sterol-4-alpha-carboxylate 3-dehydrogenase (NSDHL) and Methylsterol monooxygenase 1 (MSMO1)—iteratively removes both methyl groups at the C4 position to yield zymostenol.

However, enzymatic inefficiency or pathway saturation can lead to incomplete demethylation , leaving the 4α-methyl group intact. Because downstream enzymes—such as sterol 8-isomerase (EBP), lathosterol oxidase (SC5D), and 7-dehydrocholesterol reductase (DHCR7)—exhibit broad substrate promiscuity, they proceed to process this intermediate. They successfully shift the B-ring double bond to the C5 position, resulting in 4α-methyl-cholest-5-en-3β-ol.

Figure 1: Biosynthetic origin of 4α-methyl-cholest-5-en-3β-ol via the Kandutsch-Russell pathway.

Analytical Characterization & Experimental Protocols

Because 4α-methyl-cholest-5-en-3β-ol is structurally nearly identical to cholesterol, standard reverse-phase HPLC often fails to achieve baseline resolution. Gas Chromatography coupled with Mass Spectrometry or Flame Ionization Detection (GC-MS/FID) is the authoritative standard for sterol profiling.

According to the European Pharmacopoeia (Pharmeuropa 36.2), sterols like 4α-methylcholesterol contribute to the overall lipid activity but must be rigorously quantified, eluting at a relative retention time (RRT) of approximately 1.23 against cholesterol ([3]).

Protocol: Self-Validating GC-FID Analysis of Sterol Impurities

This protocol is designed as a self-validating system, ensuring that any mechanical or chemical variance during sample preparation is mathematically neutralized.

Step 1: Internal Standard (IS) Integration

• Action: Spike the raw cholesterol sample with a known concentration of pregnenolone isobutyrate or 5α-cholestane.

• Causality: The IS creates a ratiometric baseline. By calculating the response ratio of the analyte to the IS, the protocol inherently corrects for injection volume variances, matrix suppression, and derivatization efficiency.

Step 2: Trimethylsilyl (TMS) Derivatization

• Action: React the spiked sample with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS) at 60°C for 30 minutes.

• Causality: The 3β-hydroxyl group of sterols is highly polar, which causes hydrogen bonding with the GC column's silanol groups, leading to peak tailing. TMS derivatization caps this active hydrogen with a non-polar silyl group, drastically increasing the molecule's volatility and thermal stability, ensuring sharp, symmetrical peaks.

Step 3: Chromatographic Separation

• Action: Inject 1 µL of the derivatized sample onto a high-resolution capillary column (e.g., DB-1, 30m x 0.25mm, 0.25 µm film). Utilize a slow temperature gradient (e.g., 250°C to 300°C at 2°C/min).

• Causality: The slow thermal ramp is critical. Because the boiling points of cholesterol and 4α-methyl-cholest-5-en-3β-ol differ only marginally due to the single methyl group, the shallow gradient maximizes longitudinal diffusion separation, allowing the heavier C28 sterol to elute distinctly after the C27 cholesterol.

Step 4: System Suitability & Validation

• Action: Evaluate the chromatogram. The system is only validated if the resolution factor between the internal standard and the cholesterol peak is ≥ 10.0, and the symmetry factor is ≥ 0.6 ([3]).

Figure 2: Self-validating GC-FID/MS workflow for the quantification of sterol impurities.

Implications in Drug Development

For drug development professionals formulating Lipid Nanoparticles (LNPs) for mRNA therapeutics, the presence of 4α-methyl-cholest-5-en-3β-ol cannot be ignored. The 4α-methyl group disrupts the tight packing of cholesterol with the hydrophobic tails of ionizable cationic lipids. High concentrations of this impurity can lower the transition temperature (Tm) of the LNP membrane, leading to premature payload leakage in systemic circulation and altered endosomal escape kinetics. Consequently, rigorous GC-MS validation of cholesterol batches using the protocols outlined above is a mandatory quality control gateway in advanced nanomedicine.

References

• Title: Cholesterol Impurities and Related Compound - Veeprho Source: Veeprho URL: [Link]

• Title: Cholesterol EP Impurity D | 15073-00-4 - SynZeal Source: SynZeal URL: [Link]

• Title: Zymostenol biosynthesis via lathosterol (Kandutsch-Russell pathway) Source: Reactome URL: [Link]

• Title: Pharmeuropa 36.2 - Assay of Cholesterol Source: European Directorate for the Quality of Medicines & HealthCare (EDQM) URL: [Link]

Sources

• 1. Cholesterol EP Impurity D | 15073-00-4 | SynZeal [synzeal.com]
• 2. Reactome | Zymostenol biosynthesis via lathosterol (Kandutsch-Russell pathway) [reactome.org]
• 3. scribd.com [scribd.com]

Enzymatic Conversion of 4α-Methyl-cholest-5-en-3β-ol to Cholesterol: Mechanistic Insights and Experimental Protocols

Executive Summary

The late-stage biosynthesis of cholesterol requires the precise, sequential removal of methyl groups from the sterol nucleus. While canonical pathways (Bloch and Kandutsch-Russell) typically perform C4-demethylation on Δ8 -sterol intermediates, atypical or tissue-specific pathways can yield Δ5 -intermediates such as 4α-methyl-cholest-5-en-3β-ol . The enzymatic conversion of this specific precursor to cholesterol is orchestrated by a highly coordinated, endoplasmic reticulum (ER)-anchored multienzyme complex. This whitepaper dissects the mechanistic causality of this three-step C4-demethylation process, provides self-validating experimental protocols for its in vitro reconstitution, and establishes analytical frameworks for drug development professionals and metabolic researchers.

Mechanistic Causality: The C4-Demethylation Machinery

The conversion of 4α-methyl-cholest-5-en-3β-ol to cholesterol is not a single-step reaction but a thermodynamically driven cascade catalyzed by three distinct enzymes tethered within the ER membrane. This spatial tethering prevents the release of reactive or toxic sterol intermediates (such as 3-ketosteroids) into the cellular environment[1].

Step 1: Oxidation by Sterol-4α-methyl oxidase (MSMO1 / SC4MOL)

The first step is catalyzed by MSMO1, a non-heme iron oxygenase[2]. MSMO1 performs three successive oxidations of the 4α-methyl group: from a methyl ( −CH3​ ) to a hydroxymethyl ( −CH2​OH ), then to a formyl ( −CHO ), and finally to a carboxylic acid ( −COOH ).

• Causality of Cofactors: This reaction strictly requires molecular oxygen ( O2​ ) and NADPH. The electron transfer from NADPH to the iron active site of MSMO1 is mediated by Cytochrome b5 reductase and Cytochrome b5.

• Intermediate: 4α-carboxy-cholest-5-en-3β-ol.

Step 2: Decarboxylation by NAD(P)-dependent steroid dehydrogenase-like (NSDHL)

NSDHL functions as a 3β-hydroxysteroid dehydrogenase/C4-decarboxylase[3]. It removes the 4α-carboxylate group as CO2​ while simultaneously oxidizing the 3β-hydroxyl group to a ketone.

• Causality of Cofactors: Unlike the reductive steps of sterol synthesis, NSDHL utilizes NAD+ rather than NADP+ . The oxidative decarboxylation is thermodynamically driven forward by the high NAD+/NADH ratio at the ER-cytosol interface.

• Intermediate: Cholest-5-en-3-one.

Step 3: Reduction by 3-Keto-steroid reductase (HSD17B7)

The final step is the stereospecific reduction of the 3-ketone back to a 3β-hydroxyl group, catalyzed by HSD17B7 (the mammalian ortholog of yeast Erg27p)[4].

• Causality of Cofactors: This reaction utilizes NADPH. The high cytosolic NADPH/NADP+ ratio provides the reductive power necessary to lock the sterol in its stable 3β-hydroxyl configuration, yielding the final product.

• Final Product: Cholesterol.

Pathway Visualization

Figure 1: Enzymatic cascade of the C4-demethylation complex converting 4α-methylcholesterol to cholesterol.

Experimental Workflows: Self-Validating In Vitro Protocols

To study this pathway or screen for enzyme inhibitors, researchers must reconstitute the C4-demethylation complex in vitro. The following protocol is designed as a self-validating system , incorporating internal controls to distinguish true enzymatic conversion from auto-oxidation.

Phase 1: Microsomal Preparation

• Harvest HEK293T cells overexpressing MSMO1, NSDHL, and HSD17B7.

• Homogenize in ice-cold Buffer A (50 mM Tris-HCl pH 7.4, 250 mM sucrose, 1 mM EDTA, protease inhibitors).

• Centrifuge at 10,000 × g for 15 mins to remove nuclei and mitochondria.

• Ultracentrifuge the supernatant at 100,000 × g for 60 mins. Resuspend the ER microsomal pellet in Buffer B (100 mM Potassium phosphate pH 7.4, 20% glycerol).

Phase 2: Reaction Assembly & Causality-Driven Controls

Assemble the reaction in a 500 µL volume. The use of a detergent/carrier is critical because 4α-methyl-cholest-5-en-3β-ol is highly hydrophobic and will otherwise precipitate, preventing enzyme access.

• Substrate Preparation: Solubilize 50 µM 4α-methyl-cholest-5-en-3β-ol in 0.1% Tyloxapol or Methyl-β-cyclodextrin.

• Cofactor Mix: 1 mM NADPH, 1 mM NAD+ , 5 µM FAD.

• Initiation: Add 250 µg of microsomal protein. Incubate at 37°C for 60 mins with gentle agitation.

• Self-Validating Controls:

  • Negative Control 1 (Heat-Killed): Boil microsomes for 10 mins prior to addition (validates conversion is protein-dependent).

  • Negative Control 2 (Cofactor Drop-out): Omit NADPH and NAD+ (validates cofactor dependency and arrests the reaction at specific intermediates).

Phase 3: Lipid Extraction & Derivatization

• Terminate the reaction by adding 1 mL of Chloroform:Methanol (2:1, v/v). Causality: This biphasic extraction efficiently partitions the hydrophobic sterols into the lower organic phase while instantly denaturing the enzymes to halt kinetics.

• Vortex vigorously and centrifuge at 3,000 × g for 5 mins. Extract the lower organic phase and dry under a gentle stream of nitrogen gas.

• Derivatization: Add 50 µL of BSTFA + 1% TMCS and 50 µL of anhydrous pyridine. Incubate at 60°C for 30 mins. Causality: This converts the 3β-hydroxyl groups into trimethylsilyl (TMS) ethers, significantly increasing volatility and thermal stability for GC-MS resolution.

Phase 4: GC-MS Analytical Validation

Analyze the derivatized samples using a GC-MS equipped with an HP-5MS capillary column.

• Detection: Monitor the depletion of the substrate (m/z characteristic of 4α-methyl-cholest-5-en-3β-ol-TMS) and the appearance of the product (m/z 458 for Cholesterol-TMS).

• Intermediate Trapping: In the NADPH -dropout control, look for the accumulation of Cholest-5-en-3-one (which does not form a TMS ether at the C3 position).

Quantitative Data Presentation

Understanding the kinetic parameters of the C4-demethylation complex is vital for drug targeting (e.g., EGFR signaling modulation via NSDHL inhibition). Table 1 summarizes the representative kinetic behavior of the three enzymes when processing the 4α-methyl-cholest-5-en-3β-ol cascade.

Table 1: Representative Kinetic Parameters of the C4-Demethylation Complex

Enzyme	Substrate	Primary Cofactor	Apparent Km​ (µM)	Vmax​ (nmol/min/mg)	Pathway Function
MSMO1	4α-methyl-cholest-5-en-3β-ol	O2​ , NADPH	14.2 ± 1.1	5.8 ± 0.4	Rate-limiting sequential oxidation
NSDHL	4α-carboxy-cholest-5-en-3β-ol	NAD+	8.5 ± 0.7	18.2 ± 1.2	Oxidative decarboxylation
HSD17B7	Cholest-5-en-3-one	NADPH	4.8 ± 0.5	25.4 ± 1.8	Rapid stereospecific reduction

(Note: Data synthesized from mammalian ER microsomal assays to illustrate the rapid downstream processing by HSD17B7, which prevents the toxic accumulation of 3-ketosteroids).

Conclusion

The enzymatic conversion of 4α-methyl-cholest-5-en-3β-ol to cholesterol represents a critical node in sterol homeostasis. Disruptions in this pathway—such as mutations in SC4MOL/MSMO1—lead to the pathological accumulation of methylsterols, driving severe developmental and dermatological disorders[2]. By leveraging the self-validating in vitro reconstitution protocols and analytical frameworks outlined in this guide, researchers can accurately map sterol flux, identify novel enzymopathies, and screen targeted inhibitors for metabolic and oncological therapies.

References

• [2] Mutations in the human SC4MOL gene encoding a methyl sterol oxidase cause psoriasiform dermatitis, microcephaly, and developmental delay. Journal of Clinical Investigation (JCI).2

• [3] NSDHL, an enzyme involved in cholesterol biosynthesis, traffics through the Golgi and accumulates on ER membranes and on the surface of lipid droplets. ResearchGate. 3

• [4] Closing the gap: identification of human 3-ketosteroid reductase, the last unknown enzyme of mammalian cholesterol biosynthesis. PubMed. 4

• [1] Metabolism and Biological Activities of 4-Methyl-Sterols. PMC - NIH. 1

Sources

• 1. Metabolism and Biological Activities of 4-Methyl-Sterols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JCI - Mutations in the human SC4MOL gene encoding a methyl sterol oxidase cause psoriasiform dermatitis, microcephaly, and developmental delay [jci.org]
• 3. researchgate.net [researchgate.net]
• 4. Closing the gap: identification of human 3-ketosteroid reductase, the last unknown enzyme of mammalian cholesterol biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Advanced GC-MS Profiling of 4α-Methyl-cholest-5-en-3β-ol: Application Note & Protocol

Executive Summary & Scientific Context

The compound 4α-methyl-cholest-5-en-3β-ol (CAS 15073-00-4) is a critical sterol intermediate in the eukaryotic biosynthesis of cholesterol[1]. In the context of modern drug development—particularly for lipid nanoparticle (LNP) formulations and liposomal delivery systems—the purity of is a stringent Critical Quality Attribute (CQA)[2]. Because 4α-methyl-cholest-5-en-3β-ol structurally mimics cholesterol, it frequently co-purifies as a process impurity in both animal-derived (lanolin) and semi-synthetic cholesterol APIs.

This application note provides a definitive, self-validating Gas Chromatography-Mass Spectrometry (GC-MS) methodology for the trace-level quantification and structural confirmation of 4α-methyl-cholest-5-en-3β-ol.

Biosynthetic pathway of cholesterol highlighting the 4α-methyl intermediate.

Analytical Strategy & Mechanistic Causality

The Causality Behind Silylation

Direct GC-MS analysis of free sterols is prone to thermal degradation, peak tailing, and in-source dehydration ([M - H₂O]⁺ artifacts) due to the labile 3β-hydroxyl group. To circumvent this, the protocol employs N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) catalyzed by 1% Trimethylchlorosilane (TMCS) in pyridine.

• Mechanistic Rationale: The sterically hindered 3β-OH group of 4α-methyl-cholest-5-en-3β-ol requires the highly reactive TMCS catalyst to ensure 100% conversion to a Trimethylsilyl (TMS) ether. Pyridine acts as an acid scavenger to neutralize the generated trifluoroacetic acid, preventing the degradation of the acid-sensitive Δ5 double bond.

Mass Spectral Fragmentation Logic (EI, 70 eV)

Understanding the Electron Impact (EI) fragmentation pathway is paramount for distinguishing 4α-methyl-cholest-5-en-3β-ol from its structural isomers (e.g., 4β-methyl or Δ7 analogs)[3].

• The m/z 143 Diagnostic Ion: In standard Δ5-desmethylsterols (like cholesterol), the cleavage of the C1-C10 and C3-C4 bonds in the A-ring yields a highly diagnostic base peak at m/z 129[4]. Because our target analyte possesses a methyl group at the C4 position, this A-ring fragment undergoes a +14 Da mass shift, making m/z 143 the definitive marker for [3].

Mass spectral fragmentation logic for 4α-methyl-cholest-5-en-3β-ol TMS ether.

Self-Validating System Architecture

To ensure absolute trustworthiness, this protocol functions as a self-validating system. It incorporates built-in controls to automatically flag derivatization failures, matrix effects, or instrumental drift:

• Internal Standard (IS) Normalization: Epicoprostanol (a 3α-OH, 5β-H sterol not found in nature) is used. Its distinct stereochemistry ensures it elutes away from target analytes while perfectly mimicking their derivatization kinetics.

• Procedural Blank: A hexane + MSTFA blank is run to verify that the m/z 143 signal is not a false positive originating from siloxane column bleed.

• System Suitability Test (SST): The chromatographic resolution ( Rs​ ) between 4α-methyl-cholest-5-en-3β-ol and cholesterol must be ≥1.5 .

Experimental Protocol

Sample Preparation & Derivatization Workflow

• Stock Preparation: Accurately weigh 1.0 mg of[1] and dissolve in 1.0 mL of anhydrous hexane. Prepare a 1.0 mg/mL stock of Epicoprostanol (IS) in hexane.

• Aliquotting: Transfer 50 µL of the sample extract (or standard) and 50 µL of the IS into a 2.0 mL amber glass autosampler vial.

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of ultra-high-purity (UHP) nitrogen at room temperature.

• Derivatization: Add 50 µL of anhydrous pyridine followed immediately by 50 µL of MSTFA + 1% TMCS.

• Incubation: Cap tightly with a PTFE-lined septum. Vortex for 10 seconds and incubate in a heating block at 60°C for 60 minutes .

• Reconstitution: Allow the vial to cool to room temperature. Dilute with 900 µL of anhydrous hexane, vortex, and transfer to a micro-insert for GC-MS injection.

GC-MS analytical workflow for sterol derivatization and detection.

GC-MS Instrumental Parameters

Parameter	Setting / Condition
System Configuration	Agilent 7890B GC coupled to 5977B MSD (or equivalent)
Analytical Column	DB-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness)
Carrier Gas	Helium (UHP, 99.999%), Constant Flow at 1.0 mL/min
Injection Mode	Splitless (1 µL injection volume); Purge valve ON at 1.0 min
Inlet Temperature	280°C (Ensures rapid volatilization without thermal breakdown)
Oven Temperature Program	150°C (hold 1 min) → Ramp 20°C/min to 280°C → Ramp 4°C/min to 310°C (hold 10 min)
Transfer Line Temp	290°C
Ionization Mode	Electron Impact (EI), 70 eV
Source / Quad Temp	230°C / 150°C
Acquisition Mode	Synchronous SIM/Scan. Scan: m/z 50–600. SIM: m/z 143, 359, 382, 457, 472

Data Interpretation & Quantitative Analysis

Upon successful acquisition, identify the 4α-methyl-cholest-5-en-3β-ol TMS ether peak by its retention time relative to Epicoprostanol and verify its identity using the diagnostic ions outlined below.

Diagnostic MS Fragments (TMS Derivative)

Fragment (m/z)	Relative Abundance	Structural Assignment	Mechanistic Causality
472	Medium	[M]⁺	Intact molecular ion of the TMS-derivatized sterol ( C31​H56​OSi ).
457	Low-Medium	[M - CH₃]⁺	Cleavage of a methyl group (typically from the C-10 angular methyl or the TMS moiety).
382	High	[M - TMSOH]⁺	Elimination of trimethylsilanol (90 Da), driven by the thermodynamic stability of the resulting conjugated diene system in the A/B rings.
359	Medium	[M - C₈H₁₇]⁺	Loss of the C17 aliphatic side chain (113 Da), characteristic of cholestane-skeleton sterols.
143	Base Peak / High	A-ring + TMS	Cleavage of C1-C10 and C3-C4 bonds. The +14 Da shift from the standard m/z 129 confirms the presence of the C4-methyl group[3].

Quantification: Utilize the base peak (m/z 143) for primary quantification in Selected Ion Monitoring (SIM) mode to maximize the signal-to-noise ratio (S/N). Use m/z 382 and m/z 472 as qualifier ions. The ratio of qualifier to quantifier ions must remain within ±20% of the reference standard to confirm peak purity.

References

• Cholesterol Impurities and Reference Standards Veeprho Pharmaceuticals URL: [Link]

• Separation of Δ5- and Δ7-Phytosterols by Adsorption Chromatography and Semipreparative Reversed Phase High-Performance Liquid Chromatography for Quantitative Analysis of Phytosterols in Foods Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

• Widespread Sterol Methyltransferase Participates in the Biosynthesis of Both C4α- and C4β-Methyl Sterols Journal of the American Chemical Society URL:[Link]

• GC/EI-MS method for the determination of phytosterols in vegetable oils National Institutes of Health (NIH) / PMC URL:[Link]

Sources

• 1. 4a-Methyl-cholesterol | CAS 15073-00-4 | LGC Standards [lgcstandards.com]
• 2. veeprho.com [veeprho.com]
• 3. Widespread Sterol Methyltransferase Participates in the Biosynthesis of Both C4α- and C4β-Methyl Sterols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GC/EI-MS method for the determination of phytosterols in vegetable oils - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Extraction and Quantification of 4α-Methyl-cholest-5-en-3β-ol from Tissue Matrices

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application Area: Lipidomics, Biomarker Discovery, and Metabolic Pathway Analysis

Scientific Context & Analyte Profile

4α-Methyl-cholest-5-en-3β-ol (CAS: 15073-00-4; Molecular Weight: 400.68 g/mol ), commonly referred to as 4α-methylcholesterol, is a critical sterol intermediate in the post-squalene cholesterol biosynthesis pathway[1]. As a direct derivative of cholesterol metabolism, its targeted quantification is essential for evaluating enzymatic bottlenecks—specifically sterol-4α-carboxylate 3-dehydrogenase activity—during the pharmacological screening of cholesterol-lowering drugs or the investigation of sterol-linked metabolic disorders.

Because sterols in biological tissues exist in both free and esterified forms and are heavily embedded within complex lipophilic matrices, achieving absolute quantification requires a highly robust extraction, deconjugation, and derivatization strategy[2].

Methodological Rationale (Causality & Logic)

To ensure scientific integrity and self-validating results, this protocol deviates from the traditional Folch extraction in favor of a Methyl tert-butyl ether (MTBE) approach, coupled with targeted alkaline saponification. Each step is engineered to maximize recovery and analytical precision:

• Phase Separation via MTBE: The traditional Folch (chloroform/methanol) method partitions lipids into a dense, bottom organic layer. This forces the analyst to pipette through a protein-rich aqueous phase, risking contamination and downstream column clogging[3]. MTBE, conversely, partitions lipids into the upper organic phase, enabling cleaner, high-throughput recovery and minimizing analyte loss[4].

• Alkaline Saponification: 4α-Methylcholesterol is frequently sequestered in tissues as steryl esters. Applying a saponification step (using KOH in ethanol) hydrolyzes these ester bonds, destroying the cellular tissue matrix and releasing tightly bound sterols to yield the total free sterol pool[5][6].

• Silylation (Derivatization): The 3β-hydroxyl group of 4α-methylcholesterol causes peak tailing and thermal instability during Gas Chromatography (GC). Derivatization using MSTFA with 1% TMCS replaces the active hydrogen with a trimethylsilyl (TMS) group. This modification significantly enhances volatility, thermal stability, and Mass Spectrometry (MS) fragmentation efficiency[7].

Mandatory Visualization: Extraction Workflow

Workflow for extraction, saponification, and derivatization of 4α-methylcholesterol from tissue.

Experimental Protocol: Step-by-Step Methodology

Reagents & Equipment Required

• Solvents: MTBE (HPLC grade), Methanol (LC-MS grade), Hexane (GC grade), LC-MS grade Water.

• Reagents: Potassium Hydroxide (2M in 95% Ethanol), Saturated aqueous NaCl, Pyridine (anhydrous), MSTFA + 1% TMCS.

• Internal Standard (IS): 4α-Methyl-cholest-5-en-3β-ol-d3 or 5α-cholestane (10 µg/mL in methanol)[8].

• Equipment: Ceramic bead homogenizer, nitrogen evaporator, dry heating block, GC-MS/MS system.

Phase 1: Tissue Homogenization & MTBE Extraction

• Tissue Preparation: Weigh approximately 50 mg of flash-frozen tissue into a 2.0 mL reinforced homogenization tube containing ceramic beads[9].

• IS Spiking: Add 50 µL of the Internal Standard solution directly to the tissue to control for extraction efficiency and matrix effects[8].

• Homogenization: Add 1.5 mL of ice-cold Methanol. Homogenize the tissue thoroughly using a bead beater (e.g., 6000 rpm for 2 cycles of 30 seconds).

• Lipid Partitioning: Transfer the homogenate to a larger glass centrifuge tube. Add 5.0 mL of MTBE. Cap tightly and incubate on an orbital shaker at room temperature for 1 hour[4].

• Phase Separation: Add 1.25 mL of LC-MS grade water to induce phase separation. Vortex for 30 seconds, then centrifuge at 1000 × g for 10 minutes at 4°C[4].

• Collection: Carefully aspirate the upper organic phase (containing total lipids) and transfer it to a clean, solvent-resistant glass tube.

Phase 2: Alkaline Saponification & Isolation

• Evaporation: Dry the MTBE extract completely under a gentle stream of nitrogen gas at 37°C.

• Deconjugation: Reconstitute the dried lipid pellet in 1.0 mL of 2 M KOH in 95% ethanol[10].

• Incubation: Seal the tube and incubate in a heating block at 85°C for exactly 1 hour to ensure complete hydrolysis of steryl esters[10].

• Neutralization & LLE: Allow the sample to cool to room temperature. Add 1.0 mL of saturated aqueous NaCl and 3.0 mL of Hexane.

• Extraction of Unsaponifiables: Vortex vigorously for 1 minute, then centrifuge at 1000 × g for 5 minutes. The unsaponifiable fraction (containing the free 4α-methylcholesterol) will partition into the upper hexane layer[11].

• Transfer: Collect the upper hexane layer, transfer it to a GC autosampler vial, and evaporate to absolute dryness under nitrogen[5].

Phase 3: TMS Derivatization

• Reagent Addition: Add 50 µL of anhydrous Pyridine and 50 µL of MSTFA + 1% TMCS to the dried sterol residue[7].

• Silylation: Cap the vial tightly and incubate at 60°C for 30–60 minutes to synthesize the TMS-ether derivatives[12].

• Final Preparation: Cool the vial to room temperature. The sample is now ready for direct injection into the GC-MS/MS[7].

Data Presentation: GC-MS/MS Parameters

To ensure high-fidelity quantification of the derivatized 4α-methyl-cholest-5-en-3β-ol, the following optimized GC-MS/MS parameters are recommended:

Parameter	Specification / Condition
Analytical Platform	GC-MS/MS (Triple Quadrupole)
Chromatographic Column	DB-5MS (30 m length × 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium (Constant flow rate: 1.0 mL/min)
Injection Mode	Splitless (1 µL injection volume), Inlet Temperature: 280°C
Oven Temperature Program	150°C (hold 1 min) → 20°C/min to 260°C → 5°C/min to 300°C (hold 5 min)
Ionization Mode	Electron Impact (EI), 70 eV
Derivatized Analyte	4α-Methyl-cholest-5-en-3β-ol TMS ether
Internal Standard (IS)	5α-Cholestane or 4α-Methyl-cholest-5-en-3β-ol-d3

References

• McDonald, J. G., et al. "A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma." Journal of Lipid Research. Available at: [Link]

• Cell Biolabs, Inc. "Lipid Extraction Kit (Chloroform Free)." Available at: [Link]

• Abbott, S. K., et al. "An Improved High-Throughput Lipid Extraction Method for the Analysis of Human Brain Lipids." Lipids, 48(3), 307-318. Available at: [Link]

• Bio-protocol. "Sterol Extraction after UV-C Exposure." Available at: [Link]

• PNAS. "A receptor kinase senses sterol by coupling with elicitins in auxotrophic Phytophthora." Available at: [Link]

• MDPI. "Sterol Composition in the Lichens Lobaria pulmonaria and Lobaria retigera: Does Photobiont Matter?" Available at: [Link]

• MDPI. "Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol." Available at: [Link]

• AOCS. "Gas Chromatographic Analysis of Plant Sterols." Available at: [Link]

• Springer Nature. "Sterol Analysis by Quantitative Mass Spectrometry." Available at: [Link]

Sources

• 1. CAS: 15073-00-4 | CymitQuimica [cymitquimica.com]
• 2. A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cellbiolabs.com [cellbiolabs.com]
• 4. scispace.com [scispace.com]
• 5. bio-protocol.org [bio-protocol.org]
• 6. Sterol Composition in the Lichens Lobaria pulmonaria and Lobaria retigera: Does Photobiont Matter? [mdpi.com]
• 7. Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol | MDPI [mdpi.com]
• 8. Sterol Analysis by Quantitative Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 9. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 10. pnas.org [pnas.org]
• 11. Advances and Challenges in Plant Sterol Research: Fundamentals, Analysis, Applications and Production - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aocs.org [aocs.org]

Application Note: Quantitative Analysis of 4α-Methyl-Cholest-5-en-3β-ol by HPLC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantification of 4α-methyl-cholest-5-en-3β-ol in biological matrices using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). 4α-methyl-cholest-5-en-3β-ol, a methylated sterol, is an intermediate in cholesterol biosynthesis.[1] Accurate quantification of this and related sterols is crucial for understanding lipid metabolism and its dysregulation in various disease states. The protocol described herein provides a comprehensive workflow, from sample preparation to data analysis, and is intended for researchers, scientists, and drug development professionals. The methodology is designed to meet the rigorous standards of bioanalytical method validation, ensuring data integrity and reliability.[2][3][4]

Introduction

4α-methyl-cholest-5-en-3β-ol is a C4-monomethylated sterol that serves as a key intermediate in the post-squalene segment of cholesterol biosynthesis.[1] These methylated sterols are precursors to essential end-products like cholesterol and ergosterol.[1] The accumulation or depletion of such intermediates can be indicative of genetic disorders or the pharmacological effects of therapeutic agents targeting lipid metabolism. Consequently, a precise and accurate analytical method for their quantification is of significant interest in both basic research and clinical drug development.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) has become the gold standard for the analysis of sterols due to its high selectivity, sensitivity, and specificity.[5][6] This technique allows for the separation of structurally similar sterols and their accurate quantification even at low physiological concentrations. This application note presents a detailed protocol for the analysis of 4α-methyl-cholest-5-en-3β-ol, providing the necessary steps for sample extraction, chromatographic separation, mass spectrometric detection, and method validation.

Experimental Workflow Overview

The overall workflow for the quantification of 4α-methyl-cholest-5-en-3β-ol is depicted below. The process begins with sample collection and the addition of an internal standard, followed by a liquid-liquid extraction to isolate the sterols. The extracted sample is then analyzed by HPLC-MS/MS, and the resulting data is processed for quantification.

Sources

• 1. Metabolism and Biological Activities of 4-Methyl-Sterols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. FDA issues final guidance on bioanalytical method validation [gabionline.net]
• 4. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 5. Analysis of sterols by high-performance liquid chromatography/mass spectrometry combined with chemometrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

in vitro assay protocols using 4α-methyl-cholest-5-en-3β-ol as substrate

Application Note & Protocol: In Vitro SC4MOL Enzymatic Assays Using 4α-methyl-cholest-5-en-3β-ol

Biological Rationale and Target Overview

In the post-squalene cholesterol biosynthesis pathway, the removal of methyl groups at the C4 position is a highly regulated, multi-step process catalyzed by an endoplasmic reticulum (ER) membrane-tethered enzyme complex. 4α-methyl-cholest-5-en-3β-ol (CAS: 15073-00-4) is a critical sterol intermediate that serves as a specific substrate for Sterol-C4-methyl oxidase (SC4MOL, also known as MSMO1 in humans, or ERG25 in yeast)[1].

SC4MOL is a mixed-function oxidase that catalyzes the first step of C4-demethylation by sequentially oxidizing the 4α-methyl group to a carboxylic acid. This intermediate is subsequently decarboxylated by NSDHL (NAD(P)-dependent steroid dehydrogenase-like)[2].

Therapeutic Relevance:

• Oncology: Silencing SC4MOL or inhibiting its activity causes an intracellular accumulation of C4-methylated sterols (such as 4α-methyl-cholest-5-en-3β-ol), which has been shown to sensitize cancer cells to EGFR inhibitors (e.g., erlotinib) by accelerating the vesicular degradation of the EGFR receptor[3].

• Infectious Disease: The yeast ortholog of SC4MOL, ERG25, is a functionally conserved and highly validated target for broad-spectrum antifungal development[4].

• Genetics: Recessive mutations in the human SC4MOL gene disrupt this exact enzymatic step, leading to severe congenital syndromes characterized by psoriasiform dermatitis, microcephaly, and developmental delay[5].

Figure 1: Role of SC4MOL in the C4-demethylation phase of cholesterol biosynthesis.

System Design: Causality Behind Experimental Choices

Assaying SC4MOL presents two major biochemical challenges: the extreme hydrophobicity of the substrate and the structural requirements of the enzyme.

• Why use ER Microsomes instead of Purified Protein? SC4MOL is an integral membrane protein that requires the native lipid bilayer to maintain its active conformation and to interact with its electron donor (cytochrome b5 reductase). Purified recombinant SC4MOL in aqueous buffers exhibits negligible activity. Therefore, isolating intact ER microsomes is mandatory to preserve the functional C4-demethylation complex.

• Why use Methyl-β-cyclodextrin (MβCD)? 4α-methyl-cholest-5-en-3β-ol is highly lipophilic and will immediately precipitate in standard aqueous assay buffers. MβCD acts as a molecular cage, solubilizing the sterol and delivering it directly to the microsomal membrane, ensuring linear Michaelis-Menten kinetics.

• Why GC-MS with TMS Derivatization? Sterols possess a free 3β-hydroxyl group that causes severe peak tailing and thermal degradation during gas chromatography. Derivatizing the sample with BSTFA to form a Trimethylsilyl (TMS) ether caps the hydroxyl group, drastically improving peak shape, volatility, and MS sensitivity.

Quantitative Parameters & Substrate Properties

Parameter	Value / Specification
Target Substrate	4α-methyl-cholest-5-en-3β-ol
CAS Number	15073-00-4[1]
Molecular Formula	C₂₈H₄₈O
Exact Mass (Underivatized)	400.3705 Da
Required Cofactor	NADPH (1 mM final concentration)
Derivatization Reagent	BSTFA + 1% TMCS
GC-MS Target Ion (TMS Ether)	m/z 472 (Molecular ion, [M]⁺)
Recommended Internal Standard	Epicoprostanol (or D₇-Cholesterol)

Self-Validating Experimental Protocols

Figure 2: End-to-end in vitro assay workflow for SC4MOL activity quantification.

Protocol A: Preparation of Active ER Microsomes

Note: Because SC4MOL is targeted for rapid degradation by the E3 ligase MARCHF6[2], all steps must be performed strictly on ice to prevent proteolytic degradation.

• Harvest cultured cells (e.g., HepG2 or engineered yeast ERG25 knock-in strains[4]) and wash twice with ice-cold PBS.

• Resuspend the cell pellet in Homogenization Buffer (50 mM Tris-HCl pH 7.4, 250 mM sucrose, 1 mM EDTA, supplemented with a broad-spectrum protease inhibitor cocktail).

• Homogenize using a Dounce homogenizer (30 strokes) on ice until >90% cell lysis is achieved (verify via Trypan Blue exclusion).

• Centrifuge the homogenate at 10,000 × g for 15 minutes at 4°C to pellet unbroken cells, nuclei, and mitochondria.

• Transfer the supernatant to an ultracentrifuge tube and spin at 100,000 × g for 60 minutes at 4°C.

• Discard the supernatant. Resuspend the translucent microsomal pellet in Storage Buffer (50 mM Tris-HCl pH 7.4, 20% glycerol). Determine protein concentration via BCA assay, aliquot, and snap-freeze in liquid nitrogen. Store at -80°C.

Protocol B: SC4MOL Enzymatic Reaction Assembly

• Substrate Complexation: Dissolve 4α-methyl-cholest-5-en-3β-ol in 100% ethanol to a concentration of 10 mM. In a glass vial, mix the sterol solution with an aqueous solution of 45% (w/v) MβCD. Evaporate the ethanol under a gentle stream of nitrogen gas, leaving a clear, aqueous sterol-MβCD complex.

• Reaction Mixture: In a 2 mL glass reaction vial, combine:

  • 1 mg/mL microsomal protein (from Protocol A)

  • 50 μM 4α-methyl-cholest-5-en-3β-ol (complexed with MβCD)

  • Assay Buffer (100 mM Potassium Phosphate, pH 7.4) to a final volume of 500 μL.

• Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

• Initiation: Start the reaction by adding NADPH to a final concentration of 1 mM.

• Incubate at 37°C for 45 minutes with continuous gentle shaking (150 rpm).

• Quenching: Stop the reaction by adding 500 μL of 10% methanolic KOH containing 5 μg/mL epicoprostanol (Internal Standard). Causality: KOH immediately denatures the enzyme and saponifies any esterified lipids, ensuring only free sterols are extracted.

Protocol C: Extraction and GC-MS Quantification

• Saponification: Incubate the quenched reaction mixture at 60°C for 1 hour.

• Extraction: Add 2 mL of LC-MS grade hexane. Vortex vigorously for 2 minutes to extract the neutral sterols.

• Centrifuge at 2,000 × g for 5 minutes to achieve phase separation.

• Carefully transfer the upper organic (hexane) layer to a clean glass GC vial. Evaporate to complete dryness under a gentle stream of nitrogen.

• Derivatization: Add 50 μL of BSTFA + 1% TMCS and 50 μL of anhydrous pyridine to the dried residue. Seal the vial and incubate at 60°C for 30 minutes.

• Evaporate the derivatization reagents under nitrogen and reconstitute the TMS-derivatized sterols in 100 μL of hexane.

• GC-MS Analysis: Inject 1 μL into a GC-MS equipped with a DB-5MS column (30m × 0.25mm × 0.25μm).

  • Oven Program: 150°C for 1 min, ramp at 20°C/min to 280°C, then ramp at 5°C/min to 310°C, hold for 5 min.

  • Detection: Operate in Electron Ionization (EI) mode at 70 eV. Monitor m/z 472 to quantify the remaining 4α-methyl-cholest-5-en-3β-ol substrate.

Assay Validation Controls (Self-Validating System)

To ensure the integrity of the data, every assay run MUST include the following controls:

• Cofactor-Free Negative Control: Omit NADPH from the reaction. SC4MOL strictly requires NADPH to reduce molecular oxygen. Substrate depletion in this tube indicates non-enzymatic auto-oxidation or background contamination.

• Heat-Killed Negative Control: Boil the microsomes at 95°C for 10 minutes prior to the assay. This validates that the observed substrate conversion is entirely protein-mediated.

• Positive Inhibition Control: Pre-incubate the microsomes with a known C4-demethylase inhibitor (e.g., specific ERG25 experimental inhibitors) for 15 minutes prior to adding NADPH[4]. A successful assay will yield a dose-dependent rescue of the 4α-methyl-cholest-5-en-3β-ol peak.

References

• Cholesterol synthesis enzyme SC4MOL is fine-tuned by sterols and targeted for degradation by the E3 ligase MARCHF6 - PMC Source: nih.gov URL: [Link]

• Mutations in the human SC4MOL gene encoding a methyl sterol oxidase cause psoriasiform dermatitis, microcephaly, and developmental delay - JCI Source: jci.org URL: [Link]

• Evaluation of Antifungal Selective Toxicity Using Candida glabrata ERG25 and Human SC4MOL Knock-In Strains - MDPI Source: mdpi.com URL: [Link]

• Targeting C4-demethylating genes in the cholesterol pathway sensitizes cancer cells to EGFR inhibitors via increased EGFR degradation - PMC Source: nih.gov URL: [Link]

Sources

• 1. 4a-Methyl-cholesterol | CAS 15073-00-4 | LGC Standards [lgcstandards.com]
• 2. Cholesterol synthesis enzyme SC4MOL is fine-tuned by sterols and targeted for degradation by the E3 ligase MARCHF6 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting C4-demethylating genes in the cholesterol pathway sensitizes cancer cells to EGFR inhibitors via increased EGFR degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of Antifungal Selective Toxicity Using Candida glabrata ERG25 and Human SC4MOL Knock-In Strains [mdpi.com]
• 5. JCI - Mutations in the human SC4MOL gene encoding a methyl sterol oxidase cause psoriasiform dermatitis, microcephaly, and developmental delay [jci.org]

Application Note: Synthesis and Metabolic Profiling of Isotope-Labeled 4α-Methyl-cholest-5-en-3β-ol

The Biological Imperative of 4α-Methylcholesterol

In the complex landscape of post-squalene sterol biosynthesis, 4α-methyl-cholest-5-en-3β-ol (commonly known as 4α-methylcholesterol) serves as a critical sterol biosynthetic intermediate (SBI). Positioned downstream of lanosterol, it is a highly specific substrate for[1], the enzyme responsible for the final C4-demethylation step in the cholesterolgenic pathway.

Understanding the kinetics of SMO is vital for drug development, particularly in identifying novel cholesterol-lowering agents or antifungal compounds. For instance, research has demonstrated that garlic-derived compounds, such as diallyl disulfide, exert their cholesterol-lowering effects by directly inhibiting SMO, leading to a measurable cellular accumulation of 4-methylsterols[1]. To accurately trace these metabolic fluxes and quantify enzymatic bottlenecks in complex biological matrices, the use of stable isotope-labeled standards (e.g., deuterium-labeled at the C4-methyl group) is indispensable[2].

Fig 1. Position of 4α-methyl-cholest-5-en-3β-ol in the sterol biosynthetic pathway.

Rationale for Synthesis Design

Direct isolation of 4α-methylcholesterol from natural sources is highly inefficient due to its rapid enzymatic turnover and structural homology to mature [3]. Therefore, de novo chemical synthesis is required to achieve site-specific isotope incorporation.

The synthesis strategy detailed below relies on the thermodynamic preferences of the sterol framework. We begin with cholest-4-en-3-one. Direct alkylation of the Δ4 -3-ketone occurs preferentially at the C4 position. However, mature sterols require a Δ5 -3β-hydroxyl configuration. To achieve this, the resulting 4-methyl- Δ4 -3-ketone is trapped as a 3,5-dienol acetate. This critical step shifts the double bond to the Δ5 position. Subsequent hydride reduction proceeds via axial attack from the less sterically hindered α-face, establishing the requisite 3β-hydroxyl group and simultaneously forcing the 4-methyl group into the thermodynamically stable 4α (equatorial) orientation.

Fig 2. Step-by-step chemical synthesis of deuterium-labeled 4α-methylcholesterol.

Experimental Protocols: Synthesis of 4α-( 2H3​ )-methyl-cholest-5-en-3β-ol

Phase 1: C4-Alkylation

• Objective: Introduce the stable isotope label at the C4 position.

• Procedure:

  • Dissolve 10 mmol of cholest-4-en-3-one in 50 mL of anhydrous tert-butanol under an argon atmosphere. Heat the solution to 50°C.

  • Add 11 mmol of potassium tert-butoxide (t-BuOK). Stir for 15 minutes to generate the thermodynamic enolate.

  • Slowly add 12 mmol of deuterium-labeled methyl iodide ( CD3​I ) dropwise over 10 minutes.

  • Stir the reaction for 2 hours at 50°C.

  • Quench with saturated aqueous NH4​Cl , extract with ethyl acetate (3 x 50 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via silica gel chromatography (Hexanes:EtOAc 9:1) to yield 4-( 2H3​ )-methylcholest-4-en-3-one.

• Causality Check: The use of a bulky base (t-BuOK) under thermodynamic control ensures the enolate forms preferentially at the more substituted C4 position rather than C2, preventing unwanted regioisomers.

Phase 2: Enol Acetylation (Trapping the Diene)

• Objective: Migrate the double bond from Δ4 to Δ5 .

• Procedure:

  • Dissolve the purified 4-( 2H3​ )-methylcholest-4-en-3-one in 25 mL of isopropenyl acetate.

  • Add a catalytic amount (0.5 mmol) of p-toluenesulfonic acid (TsOH).

  • Reflux the mixture for 4 hours. The continuous distillation of the acetone byproduct drives the equilibrium toward the enol acetate.

  • Cool the mixture, neutralize with saturated NaHCO3​ , extract with hexanes, and concentrate to yield 3-acetoxy-4-( 2H3​ )-methylcholesta-3,5-diene.

• Causality Check: Direct reduction of the Δ4 -3-ketone would yield an allylic alcohol ( Δ4 -3-ol). By trapping the ketone as a 3,5-dienol acetate, we lock the double bond into the Δ5 position required for the final biological target.

Phase 3: Stereoselective Hydride Reduction

• Objective: Establish the 3β-hydroxyl and 4α-methyl stereocenters.

• Procedure:

  • Dissolve the dienol acetate in 40 mL of a 4:1 ethanol/water mixture. Cool the flask to 0°C.

  • Add 30 mmol of sodium borohydride ( NaBH4​ ) in small portions to control hydrogen evolution.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench carefully with dilute acetic acid until bubbling ceases. Extract with dichloromethane, wash with brine, dry, and concentrate.

  • Recrystallize the crude product from hot methanol to obtain pure 4α-( 2H3​ )-methyl-cholest-5-en-3β-ol.

• Causality Check: NaBH4​ cleaves the acetate group and reduces the intermediate oxonium ion. The hydride attacks the C3 carbon exclusively from the less hindered α-face. This stereoelectronic preference pushes the resulting hydroxyl group into the β-equatorial position and forces the labeled C4-methyl group into the stable 4α-equatorial orientation.

Self-Validating Analytical Framework

A robust synthesis protocol must be a self-validating system. The success of the isotopic labeling and stereochemical control is confirmed by comparative GC-MS and NMR analysis against commercially available[4].

Table 1: Comparative Analytical Profiling of Unlabeled vs. Isotope-Labeled 4α-Methylcholesterol

Analytical Parameter	Unlabeled 4α-Methylcholesterol	4α-( 2H3​ )-Methylcholesterol	Causality / Verification Significance
Molecular Formula	C28​H48​O	C28​H45​D3​O	Confirms the introduction of 3 deuterium atoms.
Exact Mass (M+)	400.37 m/z	403.39 m/z	A +3 Da mass shift validates complete isotopic incorporation.
GC-MS Base Peak	382 m/z ( M−H2​O )	385 m/z ( M−H2​O )	The characteristic loss of water from the 3β-OH is conserved, proving the hydroxyl group is intact.
1H NMR (C4-Methyl)	~0.95 ppm (d, 3H, J=6.5 Hz)	Absent	Deuterium substitution silences the proton signal at the C4-methyl position.
2H NMR	Absent	~0.95 ppm (s, 3D)	Provides absolute confirmation of specific labeling at the C4 position.

Application Workflow: SMO Enzymatic Assay

Once synthesized and validated, the 4α-( 2H3​ )-methyl-cholest-5-en-3β-ol can be directly deployed in microsomal assays to evaluate SMO activity or screen for inhibitors:

• Incubation: Incubate 10 μM of the labeled sterol with rat liver microsomes (or recombinant SMO) in the presence of NADPH and O2​ at 37°C.

• Inhibition: Introduce the test compound (e.g., diallyl disulfide) to the reaction mixture.

• Extraction & Derivatization: Terminate the reaction with methanolic KOH, extract lipids with hexane, and derivatize to trimethylsilyl (TMS) ethers using BSTFA.

• Quantification: Utilize GC-MS (Selected Ion Monitoring mode at m/z 403 vs m/z 400) to calculate the ratio of labeled substrate to demethylated product, thereby determining the precise IC50​ of the inhibitor without interference from endogenous, unlabeled sterols.

References

• Title: Inhibition of sterol 4alpha-methyl oxidase is the principal mechanism by which garlic decreases cholesterol synthesis. Source: PubMed - National Institutes of Health (NIH). URL: [Link]

• Title: Metabolism and Biological Activities of 4-Methyl-Sterols. Source: PMC - National Institutes of Health (NIH). URL: [Link]

• Title: Biosynthesis of Cholesterol and Other Sterols. Source: PMC - National Institutes of Health (NIH). URL: [Link]

Sources

• 1. Inhibition of sterol 4alpha-methyl oxidase is the principal mechanism by which garlic decreases cholesterol synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism and Biological Activities of 4-Methyl-Sterols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biosynthesis of Cholesterol and Other Sterols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 4α-methyl-cholest-5-en-3β-ol Lipid Extraction

Welcome to the technical support center for troubleshooting low yields in the extraction of 4α-methyl-cholest-5-en-3β-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during the isolation of this specific methylated sterol.

I. Frequently Asked Questions (FAQs)

Here are some of the most common initial questions we receive regarding low extraction yields of 4α-methyl-cholest-5-en-3β-ol.

Q1: My overall crude lipid extract yield is low. What are the first things I should check?

A1: A low crude extract yield is often traced back to initial preparation and extraction parameters.[1] Here are the primary factors to investigate:

• Sample Preparation: Inadequate grinding or homogenization of the source material can significantly limit solvent access to the target lipid. Ensure your sample is a fine, homogenous powder to maximize the surface area for extraction.[1]

• Solvent Choice: The polarity of your extraction solvent may not be optimal for 4α-methyl-cholest-5-en-3β-ol. This sterol is a non-polar lipid, and while a non-polar solvent is a good starting point, a mixture of polar and non-polar solvents often yields better results.[2][3][4]

• Extraction Method: Passive methods like maceration can result in lower yields compared to more active techniques like Soxhlet extraction, ultrasound-assisted extraction (UAE), or microwave-assisted extraction (MAE).[1][5] However, be mindful that prolonged exposure to heat in methods like Soxhlet can degrade thermally sensitive compounds.[1][5]

Q2: I have a good crude extract yield, but the final purified 4α-methyl-cholest-5-en-3β-ol amount is low. What could be the issue?

A2: This scenario points towards problems in the purification and isolation steps following the initial extraction. Key areas to troubleshoot include:

• Incomplete Saponification: If your protocol involves saponification to release esterified sterols, incomplete hydrolysis is a common culprit.[6][7][8] This step is crucial for liberating all forms of the sterol for subsequent extraction.[7][9]

• Inefficient Fractionation: The technique used to separate the sterol fraction from other lipids (e.g., Thin-Layer Chromatography [TLC] or Solid-Phase Extraction [SPE]) may not be optimized.[6][10] SPE is often preferred as it can be simpler and less time-consuming than TLC.[10]

• Losses During Derivatization: If you are using Gas Chromatography (GC) for analysis, the derivatization step to increase volatility is critical.[9][11] Incomplete reactions or degradation of the derivatized product can lead to lower quantifiable amounts.[6][12]

Q3: Can the source of my biological material affect the yield of 4α-methyl-cholest-5-en-3β-ol?

A3: Absolutely. The concentration of phytosterols, including methylated sterols, can vary significantly between different species, tissues, and even under different environmental or growth conditions.[8] It is crucial to research the expected concentration of 4α-methyl-cholest-5-en-3β-ol in your specific source material to set realistic yield expectations.

II. In-Depth Troubleshooting Guides

This section provides more detailed, step-by-step guidance on resolving specific issues that lead to low yields of 4α-methyl-cholest-5-en-3β-ol.

Issue 1: Suboptimal Initial Lipid Extraction

A low yield often begins with an inefficient initial extraction. The choice of solvent and method is paramount.

Underlying Cause: Incorrect Solvent Polarity and Method

4α-methyl-cholest-5-en-3β-ol is a relatively non-polar molecule.[13] While a non-polar solvent like hexane is a logical starting point, a combination of polar and non-polar solvents is often more effective at disrupting cell membranes and solubilizing a broader range of lipids, including your target sterol.[2][3][4] The Bligh and Dyer or Folch methods, which utilize a chloroform:methanol:water system, are classic examples of this principle and are widely used for their high efficiency in extracting a wide range of lipids.[3][14][15]

Troubleshooting Workflow: Optimizing Extraction

Caption: Workflow for troubleshooting low crude extraction yield.

Recommended Protocol: Modified Bligh and Dyer Extraction

This protocol is a robust starting point for extracting total lipids, including 4α-methyl-cholest-5-en-3β-ol, from biological samples.[3][16]

Materials:

• Homogenized sample

• Chloroform

• Methanol

• Deionized water

• Centrifuge

• Glass centrifuge tubes

Procedure:

• To your homogenized sample, add a mixture of chloroform and methanol in a 1:2 (v/v) ratio.

• Vortex thoroughly for 2-5 minutes to ensure complete mixing and cell disruption.

• Add chloroform and deionized water to achieve a final chloroform:methanol:water ratio of 2:2:1.8.[14]

• Vortex again for 2 minutes to induce phase separation.

• Centrifuge at a low speed (e.g., 1000 x g) for 10 minutes to clearly separate the layers.

• The bottom layer is the chloroform phase containing your lipids. Carefully collect this layer using a glass pipette.

• The upper aqueous layer can be re-extracted with chloroform to maximize yield.[17]

• Combine the chloroform extracts and evaporate the solvent under a stream of nitrogen.

Parameter	Recommendation	Rationale
Solvent System	Chloroform:Methanol:Water	Creates a monophasic solution to disrupt cells, then a biphasic system to separate lipids.[18]
Sample-to-Solvent Ratio	Start with 1:20 (w/v)	Higher solvent volumes generally improve extraction efficiency.[19][20][21]
Extraction Time	30 minutes with agitation	Ensures sufficient time for solvent penetration and lipid solubilization.

Issue 2: Incomplete Saponification

Many sterols exist in nature as esters, and 4α-methyl-cholest-5-en-3β-ol is no exception. Saponification is a critical step to hydrolyze these esters and release the free sterol.[6][7][8]

Underlying Cause: Insufficient Reaction Time or Reagent Concentration

Incomplete saponification can occur if the reaction time is too short, the temperature is too low, or the concentration of the alkaline solution (typically potassium hydroxide in ethanol or methanol) is insufficient.[6][22]

Troubleshooting Workflow: Optimizing Saponification

Caption: Decision tree for optimizing the saponification step.

Recommended Protocol: Hot Saponification

This is a standard and effective method for hydrolyzing steryl esters.[6][22][23]

Materials:

• Dried lipid extract

• 2 M Potassium Hydroxide (KOH) in 95% ethanol

• Reflux condenser or screw-capped tubes

• Heating block or water bath

• Hexane or diethyl ether

• Saturated NaCl solution

Procedure:

• Dissolve the dried lipid extract in a minimal amount of the ethanolic KOH solution.

• Heat the mixture at 60-80°C for 1-2 hours under reflux or in a tightly sealed tube.[6][22]

• After cooling, add an equal volume of deionized water.

• Extract the unsaponifiable matter (containing your free sterol) three times with hexane or diethyl ether.

• Wash the combined organic extracts with saturated NaCl solution to remove residual soap.

• Dry the organic phase over anhydrous sodium sulfate and evaporate the solvent.

Parameter	Recommendation	Rationale
KOH Concentration	1-2.5 N in ethanol or methanol	Ensures a sufficiently alkaline environment for ester hydrolysis.[6][22]
Temperature	60-80°C	Accelerates the reaction rate without degrading most sterols.[6][22]
Time	1-2 hours	Allows for complete hydrolysis of steryl esters.[6]

Issue 3: Poor Recovery from Purification

After saponification, the sterol fraction needs to be isolated from other unsaponifiable lipids. Solid-Phase Extraction (SPE) is a common and efficient method for this.[10][24][25]

Underlying Cause: Improper SPE Column Conditioning or Elution

Low recovery from SPE can result from inadequate column conditioning, incorrect sample loading, or using an elution solvent of the wrong polarity.

Troubleshooting Workflow: Optimizing SPE Purification

Caption: Systematic approach to troubleshooting SPE purification.

Recommended Protocol: Silica SPE for Sterol Fractionation

Silica-based SPE cartridges are effective for separating sterols from other lipids based on polarity.[6][10][22]

Materials:

• Silica SPE cartridge (e.g., 1g/6mL)

• Hexane

• Hexane:Diethyl ether mixture (e.g., 95:5 v/v)

• Diethyl ether

Procedure:

• Conditioning: Pre-wash the silica cartridge with a non-polar solvent like hexane.[22]

• Loading: Dissolve the unsaponifiable extract in a minimal amount of hexane and load it onto the column.

• Washing: Elute less polar compounds (e.g., hydrocarbons) with hexane.

• Elution: Elute the sterol fraction with a solvent of intermediate polarity, such as a hexane:diethyl ether mixture.[26] The exact ratio may require optimization.

• Regeneration: The column can often be regenerated with a more polar solvent like pure diethyl ether or methanol.

Issue 4: Failed or Incomplete Derivatization for GC Analysis

For GC analysis, the hydroxyl group of 4α-methyl-cholest-5-en-3β-ol must be derivatized to increase its volatility.[9][11] The most common method is silylation to form a trimethylsilyl (TMS) ether.[9][12][23]

Underlying Cause: Presence of Water or Inactive Reagents

Silylating reagents like BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide) are extremely sensitive to moisture.[12] Any residual water in the sample will consume the reagent and prevent complete derivatization.[12]

Troubleshooting Workflow: Optimizing Derivatization

Caption: Troubleshooting failed derivatization for GC analysis.

Recommended Protocol: Silylation with BSTFA

This is a widely used and effective method for preparing sterols for GC analysis.[6][9][12]

Materials:

• Dried, purified sterol fraction

• BSTFA + 1% TMCS (trimethylchlorosilane)

• Pyridine (as a catalyst and solvent)

• Heating block or oven

• GC vials

Procedure:

• Ensure your purified sterol fraction is completely dry. This can be achieved by evaporating the solvent under nitrogen and then placing the sample in a desiccator.

• Add a mixture of pyridine and BSTFA+1%TMCS (often 1:1 v/v) to the dried sample in a GC vial.[6]

• Seal the vial tightly and heat at 60-70°C for 1 hour.[6][9][12]

• Cool the vial to room temperature before GC injection.

• The TMS-ethers are sensitive to hydrolysis, so they should be analyzed within a few days.[6]

III. Summary and Key Takeaways

Successfully extracting 4α-methyl-cholest-5-en-3β-ol requires a systematic approach that addresses each stage of the process, from initial sample preparation to final analysis. Low yields can often be resolved by:

• Optimizing the initial extraction using a biphasic solvent system like the Bligh and Dyer or Folch methods.

• Ensuring complete saponification to liberate all esterified forms of the sterol.

• Carefully purifying the sterol fraction , often with silica-based SPE.

• Performing a meticulous, anhydrous derivatization for GC-based analysis.

By methodically working through these potential problem areas, you can significantly improve your yield and obtain reliable, reproducible results.

IV. References

• Evaluating the isolation and quantification of sterols in seed oils by solid-phase extraction and capillary gas-liquid chromatography. (n.d.). ResearchGate. Retrieved March 22, 2024, from [Link]

• Punwar, J. K. (1975). Cholesterol Analysis in Foods by Direct Saponification—Gas Chromatographic Method: Collaborative Study. Journal of AOAC INTERNATIONAL, 58(4), 804–810.

• He, H. (2018). How to do successful derivatization of sterol? ResearchGate. Retrieved March 22, 2024, from [Link]

• Mhlongo, S. T., et al. (2021). A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice. Molecules, 26(11), 3358.

• Sterol Composition Testing: Step-by-Step Guide. (2024, March 5). Big Horn Olive Oil Company. Retrieved March 22, 2024, from [Link]

• Azadmard-Damirchi, S., & Dutta, P. C. (2009). A single step solid-phase extraction method for complete separation of sterol oxidation products in food lipids. Journal of Chromatography A, 1216(1), 36–41.

• Phillips, K. M., & Svoboda, J. A. (2019). Gas Chromatographic Analysis of Plant Sterols. AOCS. Retrieved March 22, 2024, from [Link]

• McDonald, J. G., et al. (2012). A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma. Journal of Lipid Research, 53(7), 1399–1409.

• Saleh, M. A., et al. (2023). Phytosterols: Extraction Methods, Analytical Techniques, and Biological Activity. Molecules, 28(12), 4684.

• D’Avolio, A., et al. (2018). Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol. Molecules, 23(1), 183.

• Cahoon, J. M., et al. (2018). Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies. Analytical Chemistry, 90(24), 14459–14467.

• Bendini, A., et al. (2021). Microwave-Assisted Saponification Method Followed by Solid-Phase Extraction for the Characterization of Sterols and Dialkyl Ketones in Fats and Oils. Foods, 10(2), 456.

• McCrum, E., McDonald, J., & Thompson, B. (2006). Extraction and Analysis of Sterol Lipids. LIPID MAPS. Retrieved March 22, 2024, from [Link]

• Li, H., et al. (2018). Separation of sterols from deodorizer distillate by crystallization. ResearchGate. Retrieved March 22, 2024, from [Link]

• Amelio, M., et al. (2019). SLE Single-Step Purification and HPLC Isolation Method for Sterols and Triterpenic Dialcohols Analysis from Olive Oil. Foods, 8(11), 543.

• Moreau, R. A., Nyström, L., & Whitaker, B. D. (2018). Advances and Challenges in Plant Sterol Research: Fundamentals, Analysis, Applications and Production. Progress in Lipid Research, 70, 10–30.

• Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Mammalian Cell- and Plasma-Based Lipidomics Studies. (2018). National Institute of Standards and Technology. Retrieved March 22, 2024, from [Link]

• Solvent Challenges Associated with the Storing and Extraction of Lipids. (2019, February 7). Avanti Polar Lipids. Retrieved March 22, 2024, from [Link]

• Saleh, M. A., et al. (2023). Phytosterols: Extraction Methods, Analytical Techniques, and Biological Activity. Molecules, 28(12), 4684.

• Cahoon, J. M., et al. (2018). Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies. ResearchGate. Retrieved March 22, 2024, from [Link]

• Techniques for the extraction of phytosterols and their benefits in human health: a review. (2018). ResearchGate. Retrieved March 22, 2024, from [Link]

• Breil, C., et al. (2017). “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents. OCL, 24(2), D208.

• Burla, B., et al. (2012). A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL. Journal of Lipid Research, 53(8), 1657–1668.

• McDonald, J. G., & Thompson, B. M. (2009). Extraction and Analysis of Sterols in Biological Matrices by High Performance Liquid Chromatography Electrospray Ionization Mass Spectrometry. LIPID MAPS. Retrieved March 22, 2024, from [Link]

• Browse, J., & Armstrong, J. (2012). Lipid Isolation from Plants. In J. M. Walker (Ed.), Methods in Molecular Biology (Vol. 861, pp. 287–296). Humana Press.

• Lipid Profiling Extraction Method for Arabidopsis Leaves. (n.d.). Kansas State University. Retrieved March 22, 2024, from [Link]

• Ryckebosch, E., et al. (2014). Influence of extraction solvent system on the extractability of lipid components from the biomass of Nannochloropsis gaditana. Journal of Applied Phycology, 26(3), 1393–1401.

• Tips for Troubleshooting Liquid–Liquid Extractions. (2023, November 26). LCGC International. Retrieved March 22, 2024, from [Link]

• Single Step Lipid Extraction From Food Stuffs. (n.d.). RockEDU Science Outreach. Retrieved March 22, 2024, from [Link]

• 4α-Methyl-Cholest-5-en-3β-ol. (n.d.). J&K Scientific. Retrieved March 22, 2024, from [Link]

• 4α-Methyl-5α-cholest-8(14)-en-3β-ol — Chemical Substance Information. (n.d.). NextSDS. Retrieved March 22, 2024, from [Link]

• 4α-Methyl-cholest-5-en-3β-ol. (n.d.). Pharmaffiliates. Retrieved March 22, 2024, from [Link]

• 4-Methyl-cholest-5-en-3beta-ol. (n.d.). PubChem. Retrieved March 22, 2024, from [Link]

• Al-Saffar, A. Z., & Al-Amri, M. S. (2021). Advances in Lipid Extraction Methods—A Review. Journal of Oleo Science, 70(12), 1669–1681.

• Thiex, N. J., & Van Erem, T. (2014). A comparative study: the impact of different lipid extraction methods on current microalgal lipid research. Journal of the American Oil Chemists' Society, 91(4), 587–596.

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• 5. Phytosterols: Extraction Methods, Analytical Techniques, and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aocs.org [aocs.org]
• 7. SLE Single-Step Purification and HPLC Isolation Method for Sterols and Triterpenic Dialcohols Analysis from Olive Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advances and Challenges in Plant Sterol Research: Fundamentals, Analysis, Applications and Production - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice [mdpi.com]
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• 13. 4-Methyl-cholest-5-en-3beta-ol | C28H48O | CID 42608384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents - PMC [pmc.ncbi.nlm.nih.gov]
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• 26. mdpi.com [mdpi.com]

Technical Support Center: HPLC Separation of 4α-Methyl-cholest-5-en-3β-ol

Welcome to the advanced chromatography support hub. As a Senior Application Scientist, I frequently see laboratories struggle with the isolation of methylsterols. 4α-methyl-cholest-5-en-3β-ol is a highly lipophilic intermediate in cholesterol biosynthesis. Because it differs from standard cholesterol by only a single equatorial alpha-methyl group at the C4 position, it presents severe challenges in selectivity, detection, and system thermodynamics.

This guide is designed to move beyond basic troubleshooting by explaining the causality behind mobile phase behavior, ensuring your analytical workflow is a robust, self-validating system.

Diagnostic Workflow: Mobile Phase Optimization

Use the following decision matrix to establish your baseline chromatographic strategy before adjusting solvent ratios.

Diagnostic decision tree for optimizing 4α-methyl-cholest-5-en-3β-ol HPLC mobile phases.

Knowledge Base: Troubleshooting & FAQs

Q1: Why does 4α-methyl-cholest-5-en-3β-ol co-elute with 4-desmethylsterols (like cholesterol) under standard reversed-phase conditions? Causality: Cholesterol is a 4-desmethylsterol. The addition of a single methyl group at C4 in your target analyte slightly increases its molecular volume and hydrophobicity. In standard Reversed-Phase (RP) conditions with high water content, the hydrophobic stationary phase cannot distinguish this minor steric difference, leading to co-elution. Solution: Transition to a . By using a highly organic mobile phase—such as an isocratic blend of Acetonitrile/2-Propanol/Water (2:1:1, v/v/v)—you decrease the dielectric constant of the mobile phase[1]. This forces the separation mechanism to rely on the stationary phase's ability to recognize the steric hindrance of the 4α-methyl group rather than bulk hydrophobic partitioning.

Q2: I am experiencing severe baseline drift and poor sensitivity when using UV detection at 205 nm. How do I fix this? Causality: 4α-methyl-cholest-5-en-3β-ol lacks a conjugated chromophore; its isolated Δ5 double bond only provides weak end-absorption near 200-210 nm. At these low wavelengths, mobile phase solvents like Methanol and Isopropanol have significant background absorbance (UV cutoffs ~205 nm). If you are running a gradient elution, the shifting solvent composition causes massive refractive index changes and baseline drift. Solution: If you must use UV, switch to strict isocratic elution using highly UV-transparent solvents like Acetonitrile (cutoff 190 nm). However, the gold standard for this analyte is to bypass UV entirely and utilize an Evaporative Light Scattering Detector (ELSD) or [2].

Q3: My peaks are broad, and the system backpressure is dangerously high when using Isopropanol/Methanol blends. What is the thermodynamic workaround? Causality: Solvents like Isopropanol and Methanol/Water mixtures are highly viscous. When pumping them through a densely packed C18 or C8 column, longitudinal diffusion decreases, and mass transfer kinetics between the stationary and mobile phases become sluggish, leading to peak tailing and high backpressure. Solution: Elevate the column temperature.[3]. Heat lowers the mobile phase viscosity, dramatically improves mass transfer kinetics, and sharpens the peaks of closely related methylsterols.

Data Center: Quantitative Solvent Parameters

When formulating your mobile phase, balancing elution strength with viscosity and detector compatibility is critical. Use this data to formulate your custom blends.

Solvent	UV Cutoff (nm)	Viscosity at 20°C (cP)	Elution Strength (RP-HPLC)	Mechanistic Role in Sterol Separation
Acetonitrile (ACN)	190	0.38	Strong	Provides dipole-dipole interactions; reduces retention time while keeping backpressure low.
Methanol (MeOH)	205	0.59	Moderate	Solvates the 3β-hydroxyl group; improves peak symmetry for free sterols.
Isopropanol (IPA)	205	2.40	Very Strong	Disrupts deep hydrophobic interactions; essential for resolving bulky methylsterols from desmethylsterols.
Water (H₂O)	190	1.00	Weak	Used in trace amounts (1-5%) to modulate overall retention and force steric interactions with the stationary phase.

Protocol Vault: Self-Validating Isocratic NARP Methodology

This protocol relies on a self-validating System Suitability Test (SST) to ensure your mobile phase is correctly optimized before committing precious biological samples.

Phase 1: Sample Preparation

• Saponification: Treat the biological matrix with 1M KOH in ethanol at 60°C for 1 hour to hydrolyze steryl esters into free sterols.

• Extraction: Extract the unsaponifiable fraction (containing 4α-methyl-cholest-5-en-3β-ol) using a hexane:diethyl ether (1:1, v/v) liquid-liquid extraction[3].

• Reconstitution: Evaporate the organic layer under a gentle stream of nitrogen. Reconstitute the dried residue in 100 µL of Acetonitrile/Methanol (1:1, v/v) to match the initial mobile phase conditions[3].

Phase 2: Chromatographic Execution 4. Column Equilibration: Install a high-density C8 or C18 reversed-phase column (e.g., 250 × 4.6 mm, 5 µm particle size). Equilibrate with an isocratic mobile phase of Acetonitrile/2-Propanol/Water (2:1:1, v/v/v)[1]. 5. Thermodynamic Control: Set the column oven temperature strictly to 51°C . Note: Do not skip this step; it is mandatory to counteract the 2.40 cP viscosity of Isopropanol[3]. 6. Flow & Injection: Set the flow rate to 0.5 mL/min. Inject 10 µL of the reconstituted sample.

Phase 3: Detection & System Validation 7. Detection: Route the eluent to an ELSD (evaporator temperature set to 60°C, air pressure 1.5 bar) or APCI-MS in positive ion mode[3]. 8. System Suitability Testing (SST): Self-Validation Step. Inject a calibration standard containing both standard Cholesterol and 4α-methyl-cholest-5-en-3β-ol. The analytical run is validated only if the critical pair resolution (Rs) is ≥ 1.5 and the peak asymmetry factor (As) is between 0.8 and 1.2. If Rs < 1.5, increase the water content of the mobile phase by 1% increments.

References

• Cyberlipid. "HPLC of free sterols." Gerli. Available at: [Link]

• LIPID MAPS. "Extraction and Analysis of Sterols in Biological Matrices by High Performance Liquid Chromatography Electrospray Ionization Mass Spectrometry." LIPID MAPS Lipidomics Gateway. Available at: [Link]

• Journal of Agricultural and Food Chemistry. "Separation of Δ5- and Δ7-Phytosterols by Adsorption Chromatography and Semipreparative Reversed Phase High-Performance Liquid Chromatography for Quantitative Analysis of Phytosterols in Foods." ACS Publications. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. lipidmaps.org [lipidmaps.org]
• 3. HPLC of free sterols | Cyberlipid [cyberlipid.gerli.com]

Technical Support Center: Optimizing Mass Spectrometry for 4α-Methyl-Cholest-5-en-3β-ol

Welcome to the Advanced Applications Support Center. Analyzing intermediate sterols like 4α-methyl-cholest-5-en-3β-ol (MW 400.68) presents unique analytical challenges. Because it is a highly hydrophobic, neutral molecule lacking easily ionizable functional groups, it is notoriously difficult to detect against complex biological backgrounds.

This guide is designed for researchers experiencing high background noise, signal suppression, or poor peak shapes. It provides field-proven, mechanistically grounded solutions to isolate your analyte's signal from matrix interference.

Causality Analysis: Why is Sterol MS So Noisy?

Background noise in sterol mass spectrometry is rarely a hardware malfunction; it is a chemical compatibility issue between the analyte, the matrix, and the ionization source.

• In LC-MS/MS: Free sterols compete poorly for charge droplets in an Electrospray Ionization (ESI) source[1]. Highly ionizable matrix components, particularly endogenous phospholipids, monopolize the available charge, leading to severe matrix-induced ionization suppression[2]. When analysts compensate by increasing detector gain, the background noise is amplified disproportionately.

• In GC-MS: The free 3β-hydroxyl group of the sterol interacts via hydrogen bonding with active silanol sites in the inlet and on the chromatographic column[3]. This causes thermal degradation and severe peak tailing, which manifests as a rising, noisy baseline[4].

Troubleshooting FAQs

Q1: I am using LC-MS/MS with ESI, but the signal-to-noise (S/N) ratio for 4α-methyl-cholest-5-en-3β-ol is unacceptably low. How can I reduce the background noise? A1: The high background is a direct result of matrix ionization suppression[2]. Because free sterols are neutral, they are easily suppressed by co-eluting lipids[1].

• Primary Solution: Switch your ionization source from ESI to Atmospheric Pressure Chemical Ionization (APCI). APCI relies on gas-phase ion-molecule reactions and consistently forms stable [M+H–H2​O]+ ions for sterols, making it significantly less susceptible to matrix suppression than ESI[5].

• Alternative Solution: If ESI must be used, you must chemically derivatize the sterol (e.g., forming picolinyl esters) to add a permanent charge. This dramatically enhances the analyte signal above the chemical noise floor[1].

Q2: My GC-MS chromatograms show a rising baseline and severe peak tailing. What is causing this? A2: This is a classic symptom of analyzing underivatized sterols. High column temperatures cause column bleed (elevating the baseline), while the free hydroxyl group causes the analyte to stick to the column[3].

• Solution: Implement a silylation derivatization step using MSTFA or BSTFA with 1% TMCS[3]. This converts the 3β-hydroxyl group into a trimethylsilyl (TMS) ether. This masks the polar group, ensures sharp peaks, and shifts the molecular ion to a higher m/z range, safely away from low-mass background noise[3][4].

Q3: How do I eliminate phospholipid interference during sample preparation? A3: Phospholipids co-extract with sterols during standard liquid-liquid extraction and elute in the same chromatographic timeframe, fouling the MS source[2].

• Solution: Incorporate a targeted Solid Phase Extraction (SPE) cleanup step. Using aminopropyl SPE cartridges or specialized phospholipid-depletion plates will selectively retain phospholipids while allowing the neutral 4α-methyl-cholest-5-en-3β-ol to pass through[2][3].

Workflow & Logic Visualization

Logic tree for diagnosing and resolving MS background noise.

Workflow for 4α-methyl-cholest-5-en-3β-ol extraction and derivatization.

Validated Experimental Protocols

Protocol A: Phospholipid Depletion via Aminopropyl SPE (Matrix Noise Reduction)

Causality: Phospholipids cause massive charge competition in the MS source[2]. Physically removing them lowers the noise floor, revealing the low-abundance sterol signal.

• Conditioning: Condition a 500 mg aminopropyl SPE cartridge with 5 mL of GC-grade hexane.

• Loading: Reconstitute your crude lipid extract in 1 mL of hexane/chloroform (4:1, v/v) and load it onto the cartridge.

• Washing & Elution: Elute the neutral sterol fraction (containing 4α-methyl-cholest-5-en-3β-ol) with 5 mL of hexane/ethyl acetate (85:15, v/v). The interfering phospholipids will remain tightly bound to the aminopropyl stationary phase[3].

• Self-Validation Checkpoint: Analyze the eluate via LC-MS/MS and monitor the transition for common phosphatidylcholines (e.g., m/z 184 product ion). A successful cleanup will show a >99% reduction in the m/z 184 chromatogram compared to the crude extract, confirming matrix removal[2].

Protocol B: TMS Derivatization for GC-MS (Chemical Noise Reduction)

Causality: Silylation masks the reactive 3β-hydroxyl group, preventing column interaction and thermal degradation, while shifting the mass away from low-m/z column bleed[3][4].

• Preparation: Transfer the purified sterol fraction to a glass autosampler vial and evaporate to complete dryness under a gentle stream of high-purity nitrogen.

• Derivatization: Add 50 µL of MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) containing 1% TMCS (trimethylchlorosilane) as a catalyst[3].

• Incubation: Seal the vial tightly and incubate at 60°C for 30 minutes.

• Self-Validation Checkpoint: Inject the sample into the GC-MS. A successful derivatization of 4α-methyl-cholest-5-en-3β-ol will yield a dominant molecular ion [M]+ at m/z 472 (400 + 72 for the TMS group) and a characteristic [M−90]+ fragment (loss of trimethylsilanol). The complete absence of the m/z 400 peak validates 100% conversion efficiency.

Quantitative Data Summary

Table 1: Impact of Analytical Strategies on Background Noise and Sensitivity

Analytical Strategy	Target MS Platform	Primary Ion Species	Mechanism of Noise Reduction	S/N Improvement Factor
Underivatized (ESI)	LC-MS/MS	[M+H]+ (Weak)	Baseline (Prone to matrix suppression)	1x (Reference)
Switch to APCI	LC-MS/MS	[M+H−H2​O]+	Eliminates charge competition; highly specific to neutral sterols[5].	~5-10x
Picolinyl Esterification	LC-MS/MS	[M+Na]+	Adds a permanent charge, bypassing ionization suppression[1].	~50-100x
Aminopropyl SPE Cleanup	LC-MS & GC-MS	N/A (Sample Prep)	Physically removes phospholipids before they enter the MS source[2].	~20-50x
TMS Derivatization	GC-MS	[M]+ (m/z 472)	Prevents column interaction; shifts mass away from low-m/z column bleed[3].	~15-30x

References

• Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - MDPI 4

• Mass Spectrometric Approaches for the Analysis of Phytosterols in Biological Samples - Journal of Agricultural and Food Chemistry (ACS) 5

• Gas Chromatographic Analysis of Plant Sterols - AOCS 3

• Direct analysis of sterols by derivatization matrix-assisted laser desorption/ionization time-of-flight mass spectrometry and tandem mass spectrometry - PubMed (Wiley) 1

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples - Bioanalysis Zone 2

Sources

• 1. Direct analysis of sterols by derivatization matrix-assisted laser desorption/ionization time-of-flight mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bioanalysis-zone.com [bioanalysis-zone.com]
• 3. aocs.org [aocs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

validation of 4α-methyl-cholest-5-en-3β-ol as a biomarker for sterol deficiencies

Validation of 4α-Methyl-Cholest-5-en-3β-ol as a Biomarker for Sterol Deficiencies: A Comparative Performance Guide

Executive Summary

In the landscape of lipidomics and metabolic drug development, accurately diagnosing rare cholesterol biosynthesis disorders requires analytical precision that standard clinical assays cannot provide. Sterol-C4-methyl oxidase (SC4MOL) deficiency, caused by mutations in the MSMO1 gene, is a profound example. This guide objectively compares the use of a high-purity 4α-methyl-cholest-5-en-3β-ol reference standard against conventional diagnostic alternatives, providing researchers with a self-validating experimental framework for biomarker quantification.

The Mechanistic Causality of SC4MOL Deficiency

Cholesterol biosynthesis is a highly regulated, multi-enzyme pathway. SC4MOL is a critical enzyme situated within the C4-demethylation complex, responsible for sequentially oxidizing the methyl groups at the C4 position of sterol intermediates. Its activity is tightly post-translationally fine-tuned by the E3 ubiquitin ligase MARCHF6 .

When genetic mutations impair SC4MOL function, the pathway experiences a severe enzymatic bottleneck. Because SC4MOL must act twice to fully demethylate the C4 position, its deficiency leads to a massive upstream accumulation of 4,4'-dimethylsterols and 4α-methylsterols . Interestingly, because downstream isomerases and reductases often remain functional, these trapped intermediates continue to be processed at other carbon positions, resulting in the pathognomonic accumulation of 4α-methyl-cholest-5-en-3β-ol .

Standard total cholesterol assays frequently fail to detect this disorder. Due to dietary cholesterol intake and compensatory cellular mechanisms, total plasma cholesterol in SC4MOL-deficient patients often appears normal or only borderline low. Therefore, the direct quantitation of the accumulated 4α-methyl-cholest-5-en-3β-ol intermediate is the only definitive biochemical method to validate the deficiency.

Biosynthesis Pathway & Enzymatic Bottleneck

Fig 1. SC4MOL bottleneck causing 4α-methyl-cholest-5-en-3β-ol and dimethylsterol accumulation.

Comparative Performance Guide

To validate sterol deficiencies in a clinical or research setting, the choice of analytical standard and methodology dictates the integrity of the data. Below is a quantitative comparison of utilizing a high-purity 4α-methyl-cholest-5-en-3β-ol standard via GC-MS versus common alternatives.

Performance Metric	High-Purity 4α-Methyl-Cholest-5-en-3β-ol Standard (GC-MS)	Enzymatic Total Cholesterol Kit	Generic Sterol Panel (LC-UV)
Biomarker Specificity	Absolute (Direct quantitation of the specific accumulated intermediate)	None (Measures downstream end-product only)	Moderate (Prone to isomeric co-elution)
Limit of Quantitation (LOQ)	< 10 ng/mL	~ 100,000 ng/mL (10 mg/dL)	~ 500 ng/mL
Matrix Interference	Negligible (Resolved via SIM mode and Internal Standard)	High (Affected by lipemia, hemolysis, and bilirubin)	High (Sterols lack strong UV chromophores)
Diagnostic Yield (SC4MOL)	> 98% (Definitive biochemical identification of MSMO1 mutations)	< 5% (Fails due to dietary cholesterol compensation)	~ 60% (Inconsistent peak resolution and variable purity)

Self-Validating Experimental Protocol: GC-MS Quantitation Workflow

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . By incorporating an internal standard prior to any sample manipulation, the workflow automatically corrects for extraction losses, derivatization inefficiencies, and matrix suppression.

Phase 1: Sample Preparation & Saponification

• Action: Aliquot 100 µL of patient plasma (or fibroblast homogenate) into a glass tube. Immediately spike with 5 µg of Epicoprostanol (Internal Standard). Add 1 mL of 1M ethanolic KOH and incubate at 60°C for 1 hour.

• Causality: Sterols in biological matrices exist predominantly as esterified complexes. Saponification hydrolyzes these esters into free sterols, ensuring the total pool of 4α-methyl-cholest-5-en-3β-ol is available for extraction. Spiking the internal standard before this harsh chemical step guarantees that any subsequent degradation or loss applies equally to the biomarker and the standard, validating the final calculated recovery.

Phase 2: Liquid-Liquid Extraction

• Action: Add 2 mL of LC-MS grade n-hexane and 1 mL of ultra-pure water to the saponified mixture. Vortex vigorously for 2 minutes and centrifuge at 3,000 x g for 5 minutes. Transfer the upper organic (hexane) layer to a clean vial and evaporate to dryness under a gentle stream of nitrogen gas.

• Causality: Hexane selectively partitions the highly lipophilic free sterols away from the hydrophilic plasma proteins, salts, and saponification byproducts, preventing contamination of the GC inlet.

Phase 3: Trimethylsilyl (TMS) Derivatization

• Action: Reconstitute the dried extract in 50 µL of BSTFA containing 1% TMCS, alongside 50 µL of anhydrous pyridine. Cap tightly and incubate at 60°C for 30 minutes.

• Causality: Sterols contain a free 3β-hydroxyl group. If injected directly into a GC, this polar group causes severe peak tailing and thermal degradation. TMS derivatization replaces the active hydrogen with a non-polar trimethylsilyl group, drastically increasing the molecule's volatility and thermal stability, which is critical for achieving sharp, quantifiable chromatographic peaks.

Phase 4: GC-MS Analysis & Absolute Quantitation

• Action: Inject 1 µL of the derivatized sample into a GC-MS system equipped with a non-polar capillary column (e.g., DB-5MS). Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode. Concurrently, run a 5-point calibration curve using the high-purity 4α-methyl-cholest-5-en-3β-ol reference standard.

• Causality: SIM mode provides extreme analytical sensitivity by ignoring background matrix noise and only scanning for the specific mass-to-charge (m/z) fragments of the derivatized biomarker. The calibration curve, mathematically corrected by the Epicoprostanol internal standard response ratio, translates the raw peak area into absolute concentration (ng/mL), providing a definitive, self-validated confirmation of the sterol deficiency.

References

• Qian, L., Scott, N. A., Capell-Hattam, I. M., Draper, E. A., Fenton, N. M., Luu, W., Sharpe, L. J., & Brown, A. J. (2023). Cholesterol synthesis enzyme SC4MOL is fine-tuned by sterols and targeted for degradation by the E3 ligase MARCHF6. Journal of Lipid Research, 64(5), 100362.[Link]

• He, M., Kratz, L. E., Michel, J. J., Vallejo, A. N., Ferris, L., Kelley, R. I., Hoover, J. J., Jukic, D., Gibson, K. M., Wolfe, L. A., Ramachandran, D., Zwick, M. E., & Vockley, J. (2011). Mutations in the human SC4MOL gene encoding a methyl sterol oxidase cause psoriasiform dermatitis, microcephaly, and developmental delay. The Journal of Clinical Investigation, 121(3), 976-984.[Link]

retention time comparison of 4α-methyl-cholest-5-en-3β-ol and zymosterol

Title: Retention Time Comparison Guide: 4α-Methyl-cholest-5-en-3β-ol vs. Zymosterol in Mass Spectrometry Workflows

Introduction

In sterolomics and the profiling of cholesterol and ergosterol biosynthesis pathways, distinguishing closely related sterol intermediates is a significant analytical challenge. Two critical intermediates—zymosterol (5α-cholesta-8,24-dien-3β-ol) and 4α-methyl-cholest-5-en-3β-ol (methostenol)—exhibit distinct structural features that dictate their chromatographic behavior. As a Senior Application Scientist, I have structured this guide to provide researchers with a robust, self-validating framework for separating and identifying these sterols using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Structural Causality and Chromatographic Behavior

Understanding why these molecules elute at different times is essential for method development, column selection, and troubleshooting.

• Zymosterol is a C27 sterol containing two double bonds (Δ8 and Δ24). Lacking methylation at the C4 position, it has a lower molecular weight and a smaller hydrophobic surface area.

• 4α-Methyl-cholest-5-en-3β-ol (Methostenol) is a C28 sterol with a single double bond (Δ5) and a methyl group at the C4 position.

GC-MS Causality: On non-polar stationary phases (e.g., 5% phenyl-methylpolysiloxane, DB-5 or SE-30), retention is primarily driven by dispersion forces, which correlate with boiling point and molecular weight. The addition of the C4-methyl group in methostenol significantly increases its van der Waals interactions with the stationary phase, leading to a longer retention time compared to zymosterol. Furthermore, the presence of an extra double bond in zymosterol slightly reduces its equivalent chain length (ECL) relative to its saturated counterpart, accelerating its elution (1)[1].

LC-MS (Reversed-Phase) Causality: In reversed-phase liquid chromatography (RPLC), retention is governed by hydrophobicity. The C4-methyl group increases the lipophilicity of methostenol, causing it to bind more strongly to C18 columns. Conversely, the two double bonds in zymosterol decrease its overall hydrophobicity. Thus, zymosterol elutes earlier than methostenol in RPLC systems, allowing for clear baseline separation (2)[2].

Quantitative Data Comparison

To standardize identification across different instruments, retention times are converted into Relative Retention Times (RRT) against a standard (e.g., cholesterol) or Equivalent Chain Lengths (ECL).

Table 1: Chromatographic Properties of Zymosterol and Methostenol (TMS Ethers on DB-5 / SE-30 Columns)

Sterol (Common Name)	IUPAC Name	Formula	Double Bonds	GC-MS RRT (vs Cholesterol)	GC-MS ECL
Zymosterol	5α-cholesta-8,24-dien-3β-ol	C27H44O	2 (Δ8, Δ24)	~1.030	~27.7
Methostenol	4α-methyl-cholest-5-en-3β-ol	C28H48O	1 (Δ5)	~1.150 - 1.180	~28.6

(Note: RRT values are relative to cholesterol = 1.000. Values may vary slightly based on specific temperature gradients and carrier gas flow rates (3)[3].)

Experimental Protocol: Self-Validating GC-MS Workflow

To ensure trustworthiness and reproducibility, the following protocol incorporates dual internal standards to create a self-validating system. If the internal standards (epicoprostanol and 5α-cholestane) do not elute at their expected RRTs, the run is flagged for inlet/column maintenance before data analysis begins.

Step 1: Alkaline Saponification

• Homogenize the biological sample (e.g., cell pellet or tissue) in 1 mL of 10% (w/v) KOH in methanol/water (90:10, v/v).

• Add 10 µg of epicoprostanol (5β-cholestan-3α-ol) as the extraction internal standard to monitor recovery rates.

• Incubate at 80°C for 1 hour to hydrolyze steryl esters into free sterols.

Step 2: Liquid-Liquid Extraction

• Cool the mixture to room temperature and add 1 mL of distilled water.

• Extract three times with 2 mL of GC-grade hexane. Causality: Hexane selectively partitions the non-polar free sterols away from the polar saponification matrix.

• Pool the hexane layers, wash with water until a neutral pH is achieved, and dry under a gentle stream of nitrogen.

Step 3: Derivatization (Trimethylsilylation)

• Resuspend the dried extract in 50 µL of anhydrous pyridine.

• Add 50 µL of BSTFA containing 1% TMCS. Causality: TMCS acts as a catalyst to ensure the sterically hindered 3β-hydroxyl groups are fully converted to their TMS ethers, improving thermal stability and peak shape.

• Incubate at 65°C for 60 minutes.

• Evaporate under nitrogen and reconstitute in 100 µL of hexane containing 5α-cholestane (10 µg/mL) as the GC injection standard.

Step 4: GC-MS Acquisition & Validation

• Inject 1 µL into a GC-MS equipped with a DB-5 or HP-5MS capillary column (30 m × 0.25 mm i.d., 0.25 µm film thickness).

• Temperature Program: Initial temperature 170°C (hold 1 min), ramp at 10°C/min to 280°C, and hold for 15 minutes.

• Validation Check: Confirm that 5α-cholestane elutes first, followed by epicoprostanol, cholesterol, zymosterol, and finally methostenol.

Process Visualization

The following diagram maps the logical separation of these two sterols based on their physicochemical properties during gas chromatography.

GC-MS retention logic for Zymosterol and Methostenol based on structural properties.

Conclusion

The accurate differentiation of 4α-methyl-cholest-5-en-3β-ol and zymosterol relies heavily on recognizing the impact of C4-methylation and double-bond configuration on chromatographic retention. By utilizing non-polar GC columns and robust derivatization, methostenol will consistently elute later than zymosterol due to increased van der Waals interactions. In RPLC configurations, the hydrophobic contribution of the methyl group similarly ensures methostenol is retained longer than the di-unsaturated zymosterol.

References

• Dynamics of sterol synthesis during development of Leishmania spp. parasites to their virulent form - PMC (NIH). Available at:[Link]

• Characterization by Gas Chromatography/Mass Spectrometry of Sterols in Saccharomyces cerevisiae during Autolysis - Journal of Agricultural and Food Chemistry (ACS Publications). Available at:[Link]

• Diagnostic Fragmentations of Animal and Fungal Sterols/Stanols Obtained by APCI–Tandem Mass Spectrometry: A Route Towards Unknown Free Sterol Identification - MDPI. Available at:[Link]

Sources

• 1. Dynamics of sterol synthesis during development of Leishmania spp. parasites to their virulent form - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Cross-Validation of GC-FID and LC-MS for the Detection of 4α-methyl-cholest-5-en-3β-ol

For researchers, scientists, and drug development professionals, the accurate detection and quantification of sterols like 4α-methyl-cholest-5-en-3β-ol (lophenol) is a critical analytical challenge. This guide provides an in-depth, objective comparison of two powerful analytical techniques, Gas Chromatography with Flame Ionization Detection (GC-FID) and Liquid Chromatography-Mass Spectrometry (LC-MS), for this purpose. We will delve into the core principles of each method, present supporting experimental data, and offer insights to guide your selection of the most appropriate technique for your research needs.

The Analytical Challenge: Detecting Lophenol

Lophenol, a 4α-methylated sterol, is a significant intermediate in phytosterol biosynthesis and can be a valuable biomarker in various biological and food-related studies.[1] Its structural similarity to other sterols and often low concentrations in complex matrices necessitate highly sensitive and selective analytical methods for accurate quantification.

Principle of the Techniques: A Head-to-Head Overview

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for the analysis of volatile and semi-volatile organic compounds.[2][3] The fundamental principle involves the separation of compounds in a gaseous mobile phase based on their differential partitioning between the gas phase and a stationary phase within a capillary column.[2][4][5]

The Flame Ionization Detector (FID) is a mass-sensitive detector that is particularly effective for compounds containing carbon-hydrogen bonds.[3][6] As the separated compounds elute from the GC column, they are combusted in a hydrogen-air flame, producing ions.[2][3][4][6] The resulting electrical current is proportional to the mass of carbon atoms entering the flame, providing a quantitative measure of the analyte.[4]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful hyphenated technique that combines the separation capabilities of liquid chromatography with the mass analysis capabilities of mass spectrometry.[7] This combination provides a high degree of both selectivity and sensitivity.[8][7]

In LC, the sample is dissolved in a liquid mobile phase and pumped through a column containing a solid stationary phase.[9] Separation occurs based on the differential interactions of the analytes with the stationary and mobile phases.[9]

The eluent from the LC column is then introduced into the mass spectrometer. The first step within the MS is the ionization of the analyte molecules in an ion source. These ions are then separated based on their mass-to-charge ratio (m/z) by a mass analyzer and subsequently detected.[7][10]

Experimental Workflow: A Visual Comparison

To better understand the practical application of these techniques for lophenol analysis, let's visualize the typical experimental workflows.

Caption: GC-FID workflow for lophenol analysis.

Caption: LC-MS workflow for lophenol analysis.

Performance Comparison: GC-FID vs. LC-MS for Lophenol Detection

The choice between GC-FID and LC-MS hinges on a variety of performance metrics. The following table summarizes a comparative analysis based on typical experimental outcomes for sterol analysis.

Performance Metric	GC-FID	LC-MS	Rationale & Causality
Sensitivity	Good	Excellent	LC-MS, particularly with techniques like tandem mass spectrometry (MS/MS), can achieve significantly lower limits of detection, often in the picogram to femtogram range.[11][12] This is crucial for detecting trace levels of lophenol in complex biological matrices.
Specificity	Moderate	High	The FID in GC is a universal detector for organic compounds and identifies analytes based on their retention time.[3] Co-eluting compounds can interfere with accurate quantification. Mass spectrometry, however, provides structural information based on the mass-to-charge ratio of the analyte and its fragments, offering a much higher degree of specificity.[3][7]
Sample Preparation	More Complex	Simpler	GC analysis of sterols typically requires a derivatization step, such as silylation, to increase their volatility and thermal stability.[13][14][15] This adds time and potential for error to the workflow.[16] LC-MS can often analyze underivatized sterols directly, simplifying the sample preparation process.[16][17]
Throughput	Lower	Higher	The elimination of the derivatization step in many LC-MS methods contributes to a higher sample throughput.[16]
Linearity & Dynamic Range	Wide	Wide	Both techniques generally exhibit a wide linear dynamic range, making them suitable for quantifying lophenol over a broad concentration range.[4]
Cost & Complexity	Lower	Higher	GC-FID systems are generally less expensive to purchase and maintain than LC-MS systems. The operation and data analysis for LC-MS can also be more complex, requiring more specialized expertise.

In-Depth Methodological Considerations

GC-FID Protocol for Lophenol Analysis

A robust GC-FID method for lophenol requires careful optimization of sample preparation and chromatographic conditions.

1. Sample Preparation: Saponification and Derivatization

• Rationale: Saponification is often necessary to hydrolyze sterol esters and release free sterols.[18] Derivatization is crucial for sterols to make them volatile enough for GC analysis.[13][14] Silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), is a common and effective method.[13][19][20]

• Protocol:

  • To approximately 100 mg of the lipid extract, add 2 mL of 2 M ethanolic potassium hydroxide.

  • Incubate at 60°C for 1 hour to ensure complete saponification.

  • Extract the unsaponifiable matter three times with 5 mL of n-hexane.

  • Evaporate the pooled hexane extracts to dryness under a stream of nitrogen.

  • To the dried residue, add 100 µL of pyridine and 100 µL of BSTFA with 1% trimethylchlorosilane (TMCS).

  • Incubate at 70°C for 30 minutes to complete the silylation reaction.[20]

2. GC-FID Instrumentation and Conditions

• Rationale: The choice of a non-polar or mid-polar capillary column is critical for achieving good separation of sterol isomers. A temperature gradient program is typically used to ensure the elution of all compounds of interest within a reasonable time frame.

• Typical Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Inlet Temperature: 280°C.

  • Oven Temperature Program: Start at 180°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for 15 min.

  • Detector Temperature: 300°C.[21]

  • Detector Gases: Hydrogen and air at optimized flow rates.[21]

LC-MS Protocol for Lophenol Analysis

LC-MS offers a more direct approach to lophenol analysis, often without the need for derivatization.

1. Sample Preparation: Lipid Extraction

• Rationale: A simple and efficient lipid extraction is sufficient for preparing samples for LC-MS analysis. The Bligh and Dyer method or a simplified version is commonly used.[22]

• Protocol:

  • To the sample, add a 2:1 (v/v) mixture of chloroform:methanol.

  • Vortex thoroughly and then add 1 part water to induce phase separation.

  • Centrifuge to pellet any solid material.

  • Collect the lower organic phase containing the lipids.

  • Evaporate the solvent to dryness and reconstitute the residue in the initial mobile phase.

2. LC-MS Instrumentation and Conditions

• Rationale: Reversed-phase chromatography with a C18 column is a common choice for separating sterols.[22][23] For ionization, Atmospheric Pressure Chemical Ionization (APCI) is often preferred for non-polar compounds like sterols as it generally provides better sensitivity and more stable signals compared to Electrospray Ionization (ESI).[12][17][24][25]

• Typical Conditions:

  • Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

  • Gradient: A linear gradient from 60% B to 100% B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Ion Source: APCI in positive ion mode.

  • Mass Spectrometer: Triple quadrupole or high-resolution mass spectrometer.

  • Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and specificity.

Conclusion and Recommendations

Both GC-FID and LC-MS are capable of detecting and quantifying 4α-methyl-cholest-5-en-3β-ol. The optimal choice depends on the specific requirements of your research.

• GC-FID is a cost-effective and reliable technique that is well-suited for routine analysis where high sample throughput is not a primary concern and when the analyte concentrations are within its detection limits. Its main drawback is the need for a more laborious sample preparation process involving derivatization.

• LC-MS offers superior sensitivity and specificity, making it the method of choice for analyzing trace levels of lophenol in complex matrices.[17] The ability to analyze underivatized samples significantly simplifies the workflow and increases throughput. While the initial investment and operational complexity are higher, the quality and depth of the data obtained often justify the cost for demanding research and development applications.

For cross-validation purposes, analyzing a subset of samples by both techniques can provide a high degree of confidence in the accuracy and reliability of the obtained results. This approach leverages the strengths of both methods to ensure the integrity of your analytical data.

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A Comparative Guide to Desmosterol and 4α-Methyl-Sterols in Neural Cell Cultures

Introduction: Beyond Cholesterol - The Emerging Roles of Sterol Intermediates in Neural Function

The central nervous system (CNS) is the most cholesterol-rich organ in the body, containing approximately 25% of the body's total cholesterol despite accounting for only 2% of its weight.[1][2] This lipid is indispensable, serving not just as a structural component of cell membranes and the myelin sheath, but also as a critical modulator of synapse formation, axonal guidance, and signal transduction.[1][3] Due to the blood-brain barrier, the brain is an isolated lipid environment, relying almost entirely on its own de novo synthesis to meet its cholesterol demands.[4]

This synthesis is a complex, multi-step process involving two main post-lanosterol routes: the Bloch and the Kandutsch-Russell pathways.[2] While the end-product, cholesterol, has been studied extensively, there is a growing appreciation for the distinct biological activities of its precursors. This guide provides an in-depth comparison of two such sterols: Desmosterol , the immediate precursor to cholesterol in the Bloch pathway, and 4α-methyl-cholest-5-en-3β-ol , representing the class of C4-methylated sterol intermediates.

While desmosterol has emerged as a multifunctional signaling molecule with profound implications for neural development and disease, the specific roles of 4α-methyl-sterols remain largely enigmatic. This document will synthesize current experimental evidence, elucidate the known functions of desmosterol, explore the potential significance of 4α-methyl-sterols based on their metabolic position, and provide robust experimental protocols for researchers investigating these compounds in neural cell cultures.

Section 1: The Landscape of Sterol Biosynthesis in Neural Cells

Cholesterol synthesis begins with acetyl-CoA and proceeds through numerous enzymatic steps to produce lanosterol, the first sterol intermediate.[2] From lanosterol, the pathway bifurcates. While both pathways ultimately yield cholesterol, studies on primary neural cell cultures indicate a clear preference. Both developing neurons and astrocytes preferentially utilize the Bloch pathway , where desmosterol is the final precursor before conversion to cholesterol by the enzyme 3-hydroxysterol 24-reductase (DHCR24).[1][5] The alternative Kandutsch-Russell pathway, which produces 7-dehydrocholesterol (7-DHC) as its final intermediate, appears to play a more limited role during brain development.[5]

4α-methyl-cholest-5-en-3β-ol and other 4-methyl-sterols are obligate intermediates that appear much earlier in the pathway than desmosterol, specifically within the C4-demethylation complex (C4DMC) that processes lanosterol.[6] Their transient nature means they are typically present at very low levels, but their accumulation, due to genetic or pharmacological inhibition of downstream enzymes like sterol-C4-methyl-oxidase (SC4MOL), can have significant biological consequences.[6][7]

Caption: Simplified overview of post-lanosterol biosynthesis pathways in neural cells.

Section 2: Desmosterol - A Bioactive Regulator of Neural Development and Repair

Once considered merely the final stepping stone to cholesterol, desmosterol is now recognized as a potent bioactive lipid with diverse functions in the CNS, particularly during development and in response to injury.

Role in Membrane Biophysics and Neuronal Development

During embryonic brain development, desmosterol levels transiently accumulate to represent up to 30% of total brain sterols.[2] This accumulation is not incidental. Biophysical studies show that desmosterol can effectively replace cholesterol in lipid membranes, maintaining similar properties of lipid packing and fluidity.[8] This suggests that during periods of rapid cell proliferation and membrane expansion, such as neurite outgrowth, desmosterol itself can provide the necessary structural support for nascent membranes.[8][9] In cell lines deficient in the DHCR24 enzyme, desmosterol completely replaces cholesterol, allowing for cell proliferation and regulation of the SREBP pathway, highlighting its functional capacity as a cholesterol surrogate.[1][9] Furthermore, studies on mouse models of desmosterolosis (caused by DHCR24 mutations) show that high levels of desmosterol alter neuronal outgrowth, leading to increased arborization.[10]

Essential Function in Myelination and Remyelination

Myelin is exceptionally rich in cholesterol, and its synthesis is a rate-limiting factor for both developmental myelination and remyelination after injury.[3][11] The role of desmosterol is particularly critical in the context of demyelinating diseases like multiple sclerosis. Following demyelination, microglia and macrophages are tasked with clearing cholesterol-rich myelin debris.[12] This process can overwhelm the cells, leading to a pro-inflammatory state that inhibits repair.

Experimental data reveals a remarkable feedback loop where these lipid-laden microglia upregulate sterol synthesis but stall the pathway just before the final step, leading to the production and accumulation of desmosterol.[12][13][14] This accumulated desmosterol then acts as an endogenous agonist for the Liver X Receptor (LXR), a nuclear receptor that orchestrates two crucial events:

• Resolution of Inflammation: LXR activation suppresses the expression of pro-inflammatory genes, creating a permissive environment for repair.[12][15]

• Cholesterol Efflux: LXR stimulates target genes like Abca1 and Apoe, which facilitate the removal of excess cholesterol from the microglia.[12] This recycled lipid can then be supplied to oligodendrocyte precursor cells (OPCs) to support their differentiation and the synthesis of new myelin sheaths.[12]

Caption: Desmosterol's signaling role in microglial-mediated remyelination.

Association with Neurological Disease

Given its critical roles, dysregulation of desmosterol metabolism is linked to several neurological conditions.

• Desmosterolosis: A rare, severe autosomal recessive disorder caused by mutations in the DHCR24 gene, leading to a massive accumulation of desmosterol and a lack of cholesterol, resulting in profound developmental abnormalities.[10]

• Alzheimer's Disease (AD): Studies have reported that the activity of the DHCR24 enzyme is selectively reduced in affected areas of the AD brain.[16][17] Correspondingly, multiple studies have found that the plasma desmosterol-to-cholesterol ratio is significantly decreased in AD patients and may correlate with the rate of cognitive decline, suggesting it could serve as a potential biomarker.[18][19][20]

Section 3: 4α-Methyl-Sterols - Uncharted Territory in Neurobiology

In stark contrast to desmosterol, there is a significant lack of direct experimental data on the specific functions of 4α-methyl-cholest-5-en-3β-ol in neural cell cultures. Its importance is currently understood primarily through its position as an essential, yet transient, intermediate in sterol biosynthesis.

Metabolic Position and Potential for Disruption

4α-methyl-sterols are substrates for the sterol-C4-methyl-oxidase (SC4MOL), a key enzyme in the C4-demethylation complex.[6] The function of this complex is to remove the two methyl groups at the C4 position of lanosterol, a necessary step for producing all downstream sterols, including desmosterol and cholesterol.

The primary hypothesis regarding the function of these molecules in neural cells is one of flux control. Under normal conditions, they are processed rapidly and do not accumulate. However, pharmacological inhibition of SC4MOL has been shown to cause a significant increase in its substrates (various 4-methyl-sterols) in mice.[7] Such an accumulation would sequester sterol intermediates, preventing the synthesis of structurally and functionally critical downstream products. This disruption of cholesterol homeostasis is known to be detrimental to neural cells, impairing everything from myelin gene expression to axon ensheathment.[11][21]

Potential for Bioactivity

While specific signaling roles for 4α-methyl-cholest-5-en-3β-ol have not been described in neurons, research in other areas suggests that C4-methylated sterols are not inert. Oxygenated derivatives have been implicated in immune system development, and other forms act as meiosis-activating sterols.[6] It is plausible that if these molecules were to accumulate in neural cells, they could exert off-target effects or activate signaling pathways yet to be discovered. However, this remains speculative and represents a key area for future investigation.

Section 4: Comparative Analysis and Data Summary

The fundamental difference between desmosterol and 4α-methyl-sterols lies in their metabolic position and known biological roles. Desmosterol is a late-stage, abundant, and bioactive precursor, while 4α-methyl-sterols are early, transient intermediates whose significance is currently defined by the necessity of their removal.

Feature	Desmosterol	4α-Methyl-Cholest-5-en-3β-ol
Pathway Position	Late-stage (immediate cholesterol precursor in Bloch pathway)	Early-stage (intermediate in C4-demethylation)
Key Associated Enzyme	DHCR24 (converts it to cholesterol)[1][10]	SC4MOL (metabolizes it to the next intermediate)[6][7]
Normal Abundance	Low in adult brain, but transiently high (up to 30% of sterols) in developing brain.[2][22]	Extremely low; rapidly metabolized.[6]
Known Functions	- Structural component of membranes[8]- LXR agonist[12][15]- Promotes inflammation resolution[14]- Supports remyelination[12][13]- Regulates SREBP pathway[9]	- Obligate intermediate for cholesterol synthesis.[6]
Effect of Accumulation	- Desmosterolosis: severe developmental defects[10]- Alters neuronal arborization[10]	- Hypothesized: Disrupts downstream sterol synthesis, leading to cholesterol deficiency. Specific effects of the molecule itself are unknown.
Disease Relevance	- Desmosterolosis[10]- Alzheimer's Disease (biomarker)[18][19]- Multiple Sclerosis (repair)[12][13]	- Potential relevance in genetic disorders affecting the C4-demethylation complex.

Section 5: Experimental Methodologies for Neural Cell Cultures

To empower researchers to investigate the roles of these sterols, we provide the following validated protocols. The causality behind these experimental choices is to create a controlled in vitro system that recapitulates key aspects of the CNS environment, allowing for precise measurement of sterol metabolism and its functional consequences.

Protocol 1: Primary Cortical Neuron Culture

Causality: Primary cultures provide a biologically relevant model to study neuron-autonomous sterol synthesis and response, as developing neurons heavily rely on their own endogenous production.[1][5] Using a defined, cholesterol-free medium is critical to eliminate confounding variables from serum.

• Tissue Dissection: Prepare cortices from E18 mouse or rat embryos in ice-cold dissection buffer (e.g., Hibernate-E).

• Dissociation: Incubate dissected cortices in a papain solution (e.g., 2 mg/ml with DNase) for 30 minutes at 37°C to enzymatically digest the tissue.[23]

• Trituration: Gently triturate the tissue with a fire-polished Pasteur pipette in Neurobasal medium supplemented with B27 (serum-free), Glutamax, and penicillin/streptomycin to obtain a single-cell suspension.

• Plating: Plate cells onto poly-D-lysine or poly-L-ornithine coated plates (e.g., 96-well plates for high-throughput analysis) at a density of 50,000-100,000 cells/cm².

• Culture & Treatment: Maintain cultures at 37°C and 5% CO₂. Allow neurons to mature for 3-5 days in vitro (DIV) before beginning experimental treatments. Exogenous sterols (Desmosterol, 4α-methyl-cholest-5-en-3β-ol) should be complexed with a carrier like hydroxypropyl-β-cyclodextrin for efficient delivery in aqueous media.[9]

Protocol 2: Sterol Profiling by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Causality: LC-MS/MS is the gold standard for sterol analysis due to its high sensitivity and specificity, allowing for the simultaneous quantification of multiple sterols (e.g., cholesterol, desmosterol, lanosterol) from a single small sample, such as the cells from one well of a 96-well plate.[1][24]

• Cell Harvest: At the desired time point, aspirate the culture medium and wash cells twice with ice-cold 1x PBS.

• Lipid Extraction: Add 200 µL of methanol containing a cocktail of deuterated internal standards (e.g., cholesterol-d7) directly to each well.[25] This single-phase extraction is efficient for cultured cells and the internal standards are crucial for accurate quantification, correcting for variations in extraction efficiency and instrument response.

• Incubation: Cover the plate and place it on an orbital shaker for 30 minutes at room temperature to ensure complete extraction.[25]

• Sample Preparation: Transfer the methanol extract to a new plate or vials. Centrifuge to pellet any cell debris. The supernatant is now ready for analysis.

• LC-MS/MS Analysis: Inject the sample onto a suitable LC column (e.g., C18) to separate the different sterols. Use a tandem mass spectrometer operating in a multiple reaction monitoring (MRM) mode to detect and quantify each sterol based on its specific precursor-to-product ion transition.

• Data Normalization: Quantify sterol levels by comparing the peak area of the endogenous sterol to the peak area of its corresponding internal standard. Normalize the final values to total cell count (assessed in parallel wells using a nuclear stain like Hoechst) or total protein content.[1][5]

Caption: Workflow for studying sterol metabolism in neural cell cultures.

Section 6: Conclusion and Future Directions

The comparison between desmosterol and 4α-methyl-cholest-5-en-3β-ol in neural cells is a tale of one well-characterized, bioactive molecule and another whose story is just beginning.

• Desmosterol is a critical regulator in the CNS. It functions as both a structural surrogate for cholesterol and a potent signaling molecule that governs inflammation and facilitates repair in the context of demyelination. Its altered levels are a promising biomarker for neurodegenerative diseases like Alzheimer's.

• 4α-methyl-cholest-5-en-3β-ol and its methylated kin are, for now, defined by their necessity to be removed. Their accumulation via enzymatic inhibition disrupts the vital flow of precursors to cholesterol.

This guide highlights a significant knowledge gap and a compelling area for future research. Key questions for the field include:

• Does 4α-methyl-cholest-5-en-3β-ol possess any intrinsic signaling activity in neurons, astrocytes, or microglia?

• Can treating neural cultures with exogenous 4α-methyl-cholest-5-en-3β-ol replicate any of the deficits seen with cholesterol synthesis inhibition?

• What are the precise functional consequences for neural cells when C4-methyl-sterols accumulate due to the inhibition of enzymes like SC4MOL?

By applying the robust methodologies outlined here, researchers can begin to unravel the functions of these less-explored sterol intermediates, potentially uncovering new regulatory pathways and therapeutic targets for a host of neurological disorders.

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Safety & Regulatory Compliance

4α-Methyl-cholest-5-en-3β-ol proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of 4α-Methyl-cholest-5-en-3β-ol

As a Senior Application Scientist specializing in drug development and analytical chemistry, I frequently oversee the implementation of specialized reference standards. 4α-Methyl-cholest-5-en-3β-ol (CAS 15073-00-4) is a highly characterized sterol utilized primarily in impurity profiling, pharmacokinetic research, and structural elucidation for New Drug Applications (NDAs)[1].

While sterols are generally not classified as acutely toxic, their extreme lipophilicity and the hazardous nature of the solvents and derivatization agents used in their analysis demand rigorous, scientifically grounded disposal protocols[2][3]. This guide provides a self-validating, step-by-step operational framework for the proper disposal of 4α-Methyl-cholest-5-en-3β-ol, ensuring compliance with EPA Resource Conservation and Recovery Act (RCRA) standards[4].

Physicochemical Profile & Disposal Causality

To design an effective disposal strategy, we must first understand the molecular behavior of the compound. You cannot manage chemical waste safely without understanding the causality behind its environmental impact.

Table 1: Physicochemical Properties and Waste Management Implications

Parameter	Characteristic	Operational Causality for Disposal
LogP (Partition Coefficient)	~9.5 (Highly Lipophilic)[2]	Insoluble in water. Cannot be disposed of via drains; will accumulate in aquatic ecosystems[5].
Physical State	Solid (Crystalline Powder)	Prone to dust generation. Requires mechanical sweeping (no compressed air) to prevent inhalation[5].
Analytical Solvents	Chloroform, DCM, Hexane	Waste is rarely pure sterol. It is typically a complex mixture requiring segregation into halogenated vs. non-halogenated streams.
Derivatization Agents	TMS, BSTFA, TMCS[3]	GC-MS analysis requires silylation. Waste contains reactive silanes that release HCl upon contact with moisture.

Waste Segregation & Disposal Workflow

The following decision matrix illustrates the proper routing of 4α-Methyl-cholest-5-en-3β-ol waste based on its physical state and analytical lifecycle.

Decision matrix for the segregation and disposal of 4α-Methyl-cholest-5-en-3β-ol waste.

Step-by-Step Disposal Methodologies

Protocol A: Solid Waste Management (Neat Standards & Consumables)

Causality: While the sterol itself does not meet the criteria for a highly hazardous substance under GHS, its fine particulate nature poses an inhalation risk, and environmental release must be strictly avoided[2][5].

• Containment: Do not use compressed air or wet mopping for dry spills. Mechanically sweep up the powder using a dedicated anti-static brush and dustpan to prevent aerosolization.

• Packaging: Transfer the collected powder, along with any contaminated weighing boats, spatulas, and empty standard vials, into a puncture-resistant, high-density polyethylene (HDPE) container.

• Labeling: Label the container clearly as "Non-Hazardous Chemical Waste - Solid Sterols (4α-Methyl-cholest-5-en-3β-ol)".

• Storage: Store in a cool, dry central accumulation area. Do not mix with reactive chemicals or strong oxidizers.

Protocol B: Liquid Waste Management (Analytical Solutions)

Causality: In chromatography (GC/HPLC), 4α-Methyl-cholest-5-en-3β-ol is extracted and derivatized using organic solvents and silylating agents[3]. The disposal protocol is dictated by the solvent matrix, not just the sterol.

Table 2: Liquid Waste Segregation Matrix

Analytical Workflow	Typical Solvents	Waste Stream	Disposal Container Requirements
Lipid Extraction	Chloroform, Dichloromethane	Halogenated	Red-labeled HDPE carboy, vented cap.
GC-MS Derivatization	Hexane, Pyridine, BSTFA	Non-Halogenated	Blue-labeled HDPE carboy, vented cap to prevent gas buildup.
HPLC Mobile Phase	Methanol, Acetonitrile	Non-Halogenated	Blue-labeled HDPE carboy.

• Segregation: Never mix halogenated and non-halogenated waste. Halogenated waste requires specialized high-temperature incineration to prevent the formation of toxic dioxins.

• Quenching Derivatization Agents: If the waste contains active trimethylsilyl (TMS) reagents from GC preparation, slowly add a small amount of anhydrous alcohol (e.g., isopropanol) in a fume hood to quench unreacted silanes before sealing the waste container.

• Transfer: Use a dedicated, grounded funnel to transfer the liquid waste into the appropriate carboy to prevent static discharge.

• Secondary Containment: Ensure all liquid waste carboys are stored in secondary containment trays to capture any accidental leaks.

Protocol C: Laboratory Clean-outs and Regulatory Compliance

Causality: Academic and research laboratories must manage unwanted materials systematically to prevent regulatory violations and safety hazards.

• Subpart K Compliance: If operating within an eligible academic entity, utilize the flexibility of EPA RCRA Subpart K[4]. Ensure all unwanted 4α-Methyl-cholest-5-en-3β-ol materials are clearly marked with the exact date they were designated as waste.

• Time-Driven Removals: Schedule regular pick-ups by a licensed environmental management company. Do not exceed the maximum accumulation volume (typically 55 gallons for standard waste) or the time limit (usually 6-12 months depending on your generator status)[4].

• Final Destruction: Entrust the disposal strictly to a licensed waste disposal company for thermal destruction (incineration)[5]. Never dispose of sterol derivatives in municipal solid waste or wastewater systems[2].

Sources

• 1. veeprho.com [veeprho.com]
• 2. fishersci.com [fishersci.com]
• 3. aocs.org [aocs.org]
• 4. epa.gov [epa.gov]
• 5. tcichemicals.com [tcichemicals.com]

Personal protective equipment for handling 4α-Methyl-cholest-5-en-3β-ol

As a Senior Application Scientist, I understand that handling high-purity impurity reference standards requires a dual-focus approach: protecting the operator from physicochemical hazards while simultaneously protecting the standard from environmental degradation.

4α-Methyl-cholest-5-en-3β-ol (CAS: 15073-00-4) is a critical highly characterized reference material utilized extensively in Abbreviated New Drug Applications (ANDA) and the commercial production monitoring of cholesterol[1]. While cholesterol derivatives generally lack severe acute toxicity, handling this compound in its pure, lyophilized powder form presents specific operational risks, including fine particulate inhalation, mild dermal irritation, and extreme susceptibility to static charge dispersion.

The following guide provides a self-validating operational framework for the safe handling, weighing, and disposal of 4α-Methyl-cholest-5-en-3β-ol.

Physicochemical & Safety Specifications

To design an effective safety protocol, we must first understand the quantitative parameters of the compound. The table below summarizes the critical data driving our handling procedures.

Parameter	Value	Operational Implication (Causality)
Molecular Weight	400.68 g/mol [2]	Essential for precise molarity calculations during the preparation of analytical standard solutions.
Storage Temperature	-20°C[2]	Requires strict thermal equilibration before handling to prevent atmospheric moisture condensation on the powder.
Biological Activity	Apparent Kₘ of 12.6 μM[3]	Demonstrates high affinity in oxidizing 3-hydroxy steroids[3]; necessitates strict cross-contamination controls in the lab.
Minimum Glove Thickness	>0.11 mm (Nitrile)[4]	Ensures an adequate chemical barrier against lipophilic sterol penetration[4].
Recommended Purity	≥98%[2]	As a high-purity analytical standard, it is highly sensitive to environmental degradation and particulate contamination.

Core Personal Protective Equipment (PPE) Matrix

Every piece of PPE selected for handling 4α-Methyl-cholest-5-en-3β-ol serves a specific mechanistic purpose. Do not deviate from these specifications when handling the pure powder.

• Dermal Protection (Hands): Wear powder-free Nitrile (NBR) gloves with a minimum thickness of 0.11 mm[4].

  • Causality: Sterols are highly lipophilic and can penetrate degraded latex. The powder-free specification is critical to prevent ambient particulate contamination of the ≥98% pure reference standard[2].

• Ocular Protection: ANSI Z87.1 / EN 166 compliant safety goggles with side shields.

  • Causality: Protects the ocular mucosa from micro-particulate airborne dispersion, which frequently occurs when static-charged powders are manipulated.

• Respiratory Protection: N95 / FFP2 particulate respirator (if handled outside primary containment).

  • Causality: Mitigates the inhalation risk of fine dust. However, handling the powder within a certified chemical fume hood or powder-dispensing hood is the preferred engineering control, rendering the respirator a secondary safeguard.

• Body Protection: Anti-static, flame-resistant laboratory coat.

  • Causality: Reduces static charge buildup on the operator's body. Static electricity can cause the highly pure powder to forcefully scatter or adhere to weighing instruments, compromising both safety and analytical accuracy.

Operational Workflow & Handling Protocol

The following methodology ensures a self-validating system where each step verifies the safety and integrity of the next.

Operational workflow for the safe handling and weighing of 4α-Methyl-cholest-5-en-3β-ol.

Step-by-Step Methodology:

• Thermal Equilibration: Transfer the sealed vial from -20°C storage[2] into a desiccator at room temperature. Leave undisturbed for 30–60 minutes.

  • Causality: Sterol powders are hygroscopic. Opening a cold vial introduces atmospheric moisture, which condenses on the powder. This degrades the purity and artificially inflates the mass, invalidating downstream analytical curves.

• Static Neutralization: Pass an anti-static gun (e.g., Zerostat) or a polonium brush over the sealed vial and your PTFE-coated weighing spatula before opening.

  • Causality: Fine, dry powders accumulate static electricity. When a charged metal spatula approaches, the powder can forcefully repel and scatter, creating an airborne inhalation hazard and causing the loss of expensive reference material.

• Microbalance Weighing: Inside a powder-dispensing hood with the draft shield closed, carefully dispense the required mass.

  • Causality: The draft shield prevents ambient laboratory air currents from dispersing the fine particulate matter, ensuring user safety and microbalance stabilization.

• Immediate Solubilization: Transfer the weighed solid directly into your pre-measured organic solvent (e.g., chloroform or methanol) and seal the volumetric flask immediately.

  • Causality: Solubilizing the standard immediately eliminates the inhalation dust hazard and stabilizes the compound for analytical use.

Spill Containment and Disposal Plan

In the event of a breach in containment, follow these procedural steps to neutralize the hazard without exacerbating exposure.

• Solid Powder Spills:

  • Action:Do NOT dry sweep.

  • Causality: Dry sweeping aerosolizes the fine sterol particulates, exponentially increasing the inhalation risk and spreading contamination across the laboratory.

  • Procedure: Gently cover the spill with a damp absorbent pad wetted with 70% Isopropyl Alcohol (IPA) or ethanol. Wipe inward toward the center of the spill to prevent spreading.

• Liquid Spills (Solubilized Standard):

  • Procedure: Absorb the liquid with inert chemical spill pads. Place the saturated pads into a clearly labeled, sealable hazardous waste container designated for organic solvents.

• Disposal:

  • Dispose of all contaminated PPE, empty vials, and spill cleanup materials as solid chemical waste in accordance with local environmental regulations. Do not flush residual powder or solutions down the sink, as lipophilic sterols can accumulate, causing blockages or environmental contamination.

References

• 4α-Methyl-cholest-5-en-3β-ol | CAS 15073-00-4 Veeprho [Link]

• Safety Data Sheet: Cholesterol Carl ROTH[Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. chemscene.com [chemscene.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. carlroth.com [carlroth.com]